molecular formula C14H13Cl2NO B1220782 2-Amino-1,2-bis(p-chlorophenyl)ethanol

2-Amino-1,2-bis(p-chlorophenyl)ethanol

Cat. No.: B1220782
M. Wt: 282.2 g/mol
InChI Key: ILMMSBJXXQIEEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Amino-1,2-bis(p-chlorophenyl)ethanol is a stilbenoid.

Properties

Molecular Formula

 C14H13Cl2NO

Molecular Weight

 282.2 g/mol

IUPAC Name

 2-amino-1,2-bis(4-chlorophenyl)ethanol

InChI

 InChI=1S/C14H13Cl2NO/c15-11-5-1-9(2-6-11)13(17)14(18)10-3-7-12(16)8-4-10/h1-8,13-14,18H,17H2

InChI Key

 ILMMSBJXXQIEEM-UHFFFAOYSA-N

SMILES

 C1=CC(=CC=C1C(C(C2=CC=C(C=C2)Cl)O)N)Cl

Canonical SMILES

 C1=CC(=CC=C1C(C(C2=CC=C(C=C2)Cl)O)N)Cl

Origin of Product

 United States
Foundational & Exploratory

Decoding the In Vitro Mechanism of Action of 2-Amino-1,2-bis(p-chlorophenyl)ethanol: From Xenobiotic Biomarker to Pharmacophore

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-Amino-1,2-bis(p-chlorophenyl)ethanol (KEGG: C15427, PubChem CID: 411181) is a structurally unique halogenated stilbenoid derivative that occupies a dual role in modern biochemical research. As a Senior Application Scientist, I approach this molecule not just as a static chemical, but as a dynamic modulator of cellular systems. In vitro, it functions both as a highly privileged synthetic pharmacophore for targeted oncology and as an exogenous environmental toxicant capable of profound metabolic disruption.

This whitepaper provides an in-depth, self-validating technical guide to the in vitro mechanisms of this compound, detailing its structural biology, toxicological profile, and the rigorous methodologies required to study it.

Part 1: Structural Biology & Pharmacophore Dynamics (The MDM2-p53 Axis)

In targeted oncology, the protein-protein interaction (PPI) between the p53 tumor suppressor and its negative regulator, MDM2, is a highly validated therapeutic target. The native p53 alpha-helix binds to the deep hydrophobic cleft of MDM2 primarily via three critical residues: Phe19, Trp23, and Leu26.

The 1,2-bis(p-chlorophenyl) scaffold serves as an exceptionally efficient structural mimic for these residues .

The Causality of the Design: The para-chloro substitutions on the phenyl rings are not arbitrary. They are strictly required to maximize van der Waals interactions and establish halogen bonding within the Trp23 and Leu26 sub-pockets of MDM2. By deeply penetrating these hydrophobic pockets, the bis(p-chlorophenyl) moiety competitively displaces the native p53 alpha-helix. This displacement halts MDM2-mediated ubiquitination of p53, thereby restoring p53-dependent apoptotic pathways and cell cycle arrest in wild-type p53 cancer cells.

G A 2-Amino-1,2-bis(p-chlorophenyl)ethanol (Pharmacophore) B MDM2 Hydrophobic Cleft (Trp23/Leu26 Pockets) A->B Halogen Bonding & Van der Waals C p53 Alpha-Helix Displacement B->C Competitive Inhibition D Apoptosis / Cell Cycle Arrest C->D p53 Pathway Activation

Fig 1: Pharmacophore-driven competitive inhibition of the MDM2-p53 interaction.

Part 2: Xenobiotic Toxicity and Metabolic Disruption

Beyond its utility in rational drug design, 2-Amino-1,2-bis(p-chlorophenyl)ethanol is a recognized environmental xenobiotic. Untargeted High-Resolution Metabolomics (HRM) has identified this specific compound as an exogenous biomarker strongly correlated with rapid disease progression in Parkinson's disease and altered salivary metabolomes in HIV patients .

The Causality of Toxicity: In vitro, halogenated bisphenyl compounds exhibit severe lipophilic toxicity. Due to their high partition coefficient (LogP), these molecules readily accumulate in mitochondrial membranes, physically disrupting the electron transport chain. This uncoupling triggers a cascade of reactive oxygen species (ROS) generation. To combat the oxidative stress, the cell rapidly depletes its glutathione reserves, which subsequently forces a systemic rewiring of energy metabolism—most notably observed as a severe depletion of TCA cycle intermediates (e.g., citrate and isocitrate).

Workflow S1 In Vitro Cell Culture (Neuronal / Immune Models) S2 Xenobiotic Exposure (Bis(p-chlorophenyl) derivative) S1->S2 Dose-response (0.1-10 μM) S3 Metabolic Quenching (-80°C 80% Methanol) S2->S3 Arrest enzymatic activity S4 High-Resolution Mass Spec (LC-MS QTOF) S3->S4 Untargeted feature extraction S5 TCA Cycle & Oxidative Stress Pathway Disruption S4->S5 Mummichog pathway analysis

Fig 2: Self-validating in vitro metabolomics workflow for xenobiotic profiling.

Part 3: Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol must be designed as a self-validating system. Below are the definitive methodologies for evaluating this compound in vitro.

Protocol 1: Fluorescence Polarization (FP) Assay for MDM2-p53 Binding

Causality Check: FP is strictly chosen over ELISA because it is a homogeneous, equilibrium-based technique. It avoids washing steps that artificially skew binding kinetics for highly lipophilic compounds.

  • Reagent Preparation: Dilute purified recombinant MDM2 protein (10 nM) and a fluorescently labeled p53 peptide probe (1 nM) in assay buffer (PBS, 0.05% Tween-20, 1 mM DTT).

  • Compound Titration: Prepare a 12-point serial dilution of the bis(p-chlorophenyl) derivative (from 10 μM down to 0.05 nM) in DMSO. Keep final DMSO concentration ≤1% to prevent protein denaturation.

  • Incubation: Combine the protein, probe, and compound in a 384-well black microplate. Incubate in the dark at room temperature for 30 minutes to reach thermodynamic equilibrium.

  • Self-Validation (Critical): Include Nutlin-3a as a positive control. If the Nutlin-3a IC50 deviates from the established ~90 nM benchmark, the assay plate must be discarded.

  • Measurement: Read parallel and perpendicular fluorescence on a microplate reader (Ex: 485 nm, Em: 535 nm) to calculate millipolarization (mP) shifts.

Protocol 2: Untargeted High-Resolution Metabolomics (HRM)

Causality Check: Cold methanol quenching is non-negotiable. It instantly denatures metabolic enzymes, preventing artifactual metabolite turnover (e.g., ATP to ADP degradation) during the extraction phase.

  • Cell Treatment: Expose neuronal cell lines (e.g., SH-SY5Y) to 1.5 μM of the compound for 24 hours.

  • Metabolic Quenching: Aspirate media and immediately flood the cells with -80°C 80% HPLC-grade methanol.

  • Extraction & Internal Standards: Scrape the cells on dry ice. Add 10 μL of a stable isotope-labeled internal standard mix (e.g., 13 C-glucose, 15 N-amino acids) to normalize for extraction efficiency and downstream ionization suppression.

  • Centrifugation: Centrifuge at 20,000 x g for 15 minutes at 4°C to pellet precipitated proteins. Extract the supernatant.

  • LC-MS/MS Analysis: Inject 5 μL onto an LC-MS QTOF system operating in both positive and negative electrospray ionization (ESI) modes. Process raw m/z features using Mummichog software for predictive pathway mapping.

Part 4: Quantitative Data & Mechanistic Benchmarks

The following table synthesizes the expected quantitative benchmarks when evaluating the in vitro mechanisms of 2-Amino-1,2-bis(p-chlorophenyl)ethanol and its direct derivatives.

Experimental ParameterAnalytical MethodTypical ObservationMechanistic Implication
MDM2-p53 Displacement Fluorescence PolarizationIC 50​ ~10–50 nM (for optimized derivatives)High-affinity competitive inhibition via Trp23/Leu26 structural mimicry.
Mitochondrial ROS Generation DCFDA Cellular Assay>2.0-fold increase vs. vehicleDisruption of the electron transport chain by the lipophilic bisphenyl moiety.
TCA Cycle Intermediates LC-MS QTOF (HRM)Significant depletion of citrate/isocitrateRedirection of cellular energy metabolism due to severe oxidative stress.
Exogenous Biomarker Detection Untargeted HRM1.5-fold higher in rapid-progression PD modelsValidates the compound as a bioaccumulative environmental toxicant.

References

  • Wang, S., et al. (2013). Rational Design and Binding Mode Duality of MDM2–p53 Inhibitors. ACS Publications.[Link]

  • Jones, D. P., et al. (2016). Computational Metabolomics: A Framework for the Million Metabolome. Chemical Research in Toxicology (NIH PMC).[Link]

  • Li, X., et al. (2024). Exploring salivary metabolome alterations in people with HIV: towards early diagnostic markers. Frontiers in Immunology.[Link]

Structural Properties, Synthesis, and Metabolomic Characterization of 2-Amino-1,2-bis(p-chlorophenyl)ethanol

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-Amino-1,2-bis(p-chlorophenyl)ethanol (often denoted as 2-amino-1,2-bis(4-chlorophenyl)ethanol) is a halogenated stilbenoid derivative that occupies a unique intersection between synthetic medicinal chemistry and environmental metabolomics. Originally synthesized as a highly specific scaffold for MDM2–p53 protein-protein interaction inhibitors, high-resolution mass spectrometry (HRMS) has recently identified this compound as a significant feature in the human "exposome." It has been detected as a putative biomarker in the metabolic profiling of Parkinson's disease progression, HIV salivary alterations, and agricultural microbiology.

This whitepaper provides an authoritative, in-depth technical guide on the physicochemical properties, de novo synthetic methodologies, and analytical LC-MS/MS workflows required to characterize this compound.

Structural and Physicochemical Profiling

The molecular architecture of 2-Amino-1,2-bis(p-chlorophenyl)ethanol consists of an ethanolamine backbone flanked by two para-chlorophenyl rings. This structural motif imparts a highly lipophilic character while retaining localized polarity through its vicinal amino and hydroxyl groups. The presence of two chiral centers (at C1 and C2) necessitates strict stereochemical control during synthesis to isolate the active (1S,2R) or (1R,2S) enantiomers.

Table 1: Core Physicochemical Properties
PropertyValueScientific Relevance
IUPAC Name 2-amino-1,2-bis(4-chlorophenyl)ethanolStandardized nomenclature[1].
Molecular Formula C14H13Cl2NODefines isotopic envelope in MS[1].
Molecular Weight 282.2 g/mol Nominal mass for low-res screening[1].
Exact Mass 281.0374 DaCritical for HRMS feature extraction[1].
XLogP3-AA 2.9Indicates moderate-to-high lipophilicity, predicting strong retention on C18 columns[1].
H-Bond Donors / Acceptors 2 / 2Facilitates target protein binding (e.g., MDM2 pocket)[1].
Rotatable Bonds 3Allows conformational flexibility for induced-fit binding[1].

De Novo Synthesis and Structural Characterization

The synthesis of (±)-(1S,2R)-2-Amino-1,2-bis(4-chlorophenyl)ethanol requires a highly controlled sequence of carbon-carbon bond formation, diastereoselective reduction, and protecting group manipulation[2].

Causality & Experimental Logic

  • Grignard Addition: The construction of the diaryl backbone relies on the nucleophilic attack of 4-chlorophenylmagnesium bromide on a protected amino-ketone. This step must be performed at 0 °C to prevent over-alkylation or enolization of the substrate.

  • Chemoselective Reduction: Sodium borohydride (NaBH₄) is utilized to reduce the resulting ketone to an alcohol. The causality behind selecting NaBH₄ over stronger hydrides (like LiAlH₄) is its mild nature, which prevents the premature cleavage of the tert-butyl carbamate (N-Boc) protecting group[2].

  • Self-Validating Deprotection: The final step utilizes trifluoroacetic acid (TFA) to cleave the N-Boc group. The reaction is subsequently quenched and adjusted to pH 14 using aqueous NaOH. This is a critical self-validating step: adjusting to a highly alkaline pH ensures the complete neutralization of the trifluoroacetate salt, converting the molecule into its free-base amine form. Only in this free-base state will the target compound partition exclusively into the organic layer (CH₂Cl₂) during liquid-liquid extraction, leaving polar impurities in the aqueous phase[2].

Step-by-Step Synthetic Protocol

  • Carbon Skeleton Assembly: To a stirred solution of the N-Boc protected precursor in anhydrous THF at 0 °C, add 4-chlorophenylmagnesium bromide dropwise. Warm to room temperature for 3 hours, quench with water, and extract with EtOAc to yield (±)-tert-butyl 1,2-bis(4-chlorophenyl)-2-oxoethylcarbamate[2].

  • Ketone Reduction: Dissolve the intermediate in anhydrous THF. Add a solution of NaBH₄ in THF dropwise. Stir at room temperature for 2 hours. Quench with Na₂CO₃ and water, extract with EtOAc, and evaporate to yield the protected alcohol[2].

  • Boc Deprotection: Dissolve the protected alcohol in CH₂Cl₂ at 0 °C and add TFA dropwise. Stir at room temperature for 1.5 hours. Evaporate the solvent in vacuo.

  • Free-Basing and Isolation: Treat the crude residue with CH₂Cl₂ and aqueous NaOH until the aqueous layer reaches pH 14. Separate the organic layer, dry over MgSO₄, and evaporate to yield the pure (±)-(1S,2R)-2-Amino-1,2-bis(4-chlorophenyl)ethanol[2].

SynthesisWorkflow N1 Intermediate 40 (N-Boc Ketone Precursor) N2 Compound 41 (Diaryl Ketone) N1->N2 4-Cl-PhMgBr / THF Grignard Addition N3 Compound 42 (N-Boc Alcohol) N2->N3 NaBH4 / THF Chemoselective Reduction N4 Compound 43 (Target Free Amine) N3->N4 1. TFA / CH2Cl2 2. NaOH (pH 14)

Synthetic workflow of 2-Amino-1,2-bis(p-chlorophenyl)ethanol via Grignard and reduction steps.

Biological Significance and Metabolomic Profiling

Beyond synthetic applications, 2-Amino-1,2-bis(p-chlorophenyl)ethanol has emerged as a significant feature in untargeted computational metabolomics. Because humans are exposed to over 400,000 environmental chemicals (the "exposome"), identifying low-abundance exogenous compounds is critical for understanding disease pathways[3].

Table 2: Metabolomic Contexts and Biomarker Observations
Biological ContextAnalytical ObservationClinical / Ecological Significance
Parkinson's Disease (PD) 1.5-fold higher accumulation in specific patient cohorts[3].Correlates with rapid PD disease progression compared to slow progression cohorts[3].
HIV Salivary Metabolome Inversely related to CD4 count recovery post-HAART[4].Serves as a potential non-invasive salivary biomarker for monitoring HIV immune reconstitution[4].
Agricultural Microbiology Identified in Plant Growth-Promoting Rhizobacteria (PGPR)[5].Acts as a putative antiphytopathogenic secondary metabolite, promoting plant health[5].

Analytical Methodology: Untargeted LC-MS/MS Workflow

To detect 2-Amino-1,2-bis(p-chlorophenyl)ethanol in complex biological matrices (e.g., saliva, serum, or bacterial exudates), an untargeted High-Resolution Mass Spectrometry (HRMS) workflow is required.

Causality & Experimental Logic

  • Metabolite Quenching: Protein precipitation using cold organic solvents (e.g., -20 °C acetonitrile) is strictly required. This physically denatures enzymes, instantly halting background metabolism, while simultaneously removing macromolecular proteins that would otherwise cause severe ion suppression in the Electrospray Ionization (ESI) source.

  • High-Resolution Necessity: Because the human metabolome contains millions of features, relying on nominal mass (282 Da) is insufficient. An Orbitrap or Q-TOF mass spectrometer must be used to isolate the exact mass of 281.0374 Da [1]. This allows computational frameworks to differentiate the compound from isobaric interferences[3].

Step-by-Step LC-MS/MS Protocol

  • Sample Quenching: Aliquot 100 µL of biological fluid (e.g., saliva) into a microcentrifuge tube. Add 400 µL of ice-cold Acetonitrile/Methanol (1:1 v/v).

  • Precipitation and Recovery: Vortex for 30 seconds, then incubate at -20 °C for 1 hour. Centrifuge at 14,000 × g for 15 minutes at 4 °C to pellet proteins. Transfer the supernatant to an LC vial.

  • Chromatographic Separation: Inject 5 µL onto a C18 reversed-phase column (e.g., 2.1 × 100 mm, 1.7 µm). Utilize a gradient mobile phase of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid). The high XLogP3 (2.9) dictates that the compound will elute in the later, highly organic phase of the gradient[1].

  • HRMS Acquisition: Operate the mass spectrometer in ESI-Positive mode. Acquire full-scan MS1 data (m/z 70–1050) at a resolution of ≥60,000, followed by Data-Dependent Acquisition (DDA) for MS2 fragmentation.

  • Data Processing: Process raw files using feature extraction software (e.g., MZmine or XCMS). Filter features matching m/z 281.0374 within a 5 ppm mass error window[1],[3].

LCMSWorkflow S1 Biological Sample Collection (Saliva, Serum, or PGPR Extract) S2 Metabolite Extraction (Cold Acetonitrile Precipitation) S1->S2 S3 LC-HRMS Acquisition (ESI+, Q-TOF / Orbitrap) S2->S3 S4 Feature Extraction & Alignment (m/z 281.0374) S3->S4 S5 Biomarker Annotation (e.g., PD or HIV progression) S4->S5

Untargeted LC-HRMS metabolomics workflow for the identification of exposome biomarkers.

Conclusion

2-Amino-1,2-bis(p-chlorophenyl)ethanol represents a highly versatile chemical entity. From a synthetic standpoint, its precise stereochemical assembly provides a robust scaffold for protein-protein interaction inhibitors. From an analytical perspective, its detection via HRMS in diverse biological matrices—ranging from HIV patient saliva to agricultural microbiomes—underscores the critical importance of untargeted metabolomics in mapping the human exposome and discovering novel disease biomarkers.

References

  • National Center for Biotechnology Information (NIH). "2-Amino-1,2-bis(p-chlorophenyl)ethanol | C14H13Cl2NO | CID 411181 - PubChem." PubChem Database.
  • Wang, Y., et al. "Exploring salivary metabolome alterations in people with HIV: towards early diagnostic markers." Frontiers in Public Health / PMC (2024).
  • Uppal, K., et al. "Computational Metabolomics: A Framework for the Million Metabolome." Chemical Research in Toxicology - ACS Publications (2016).
  • Wang, S., et al. "Rational Design and Binding Mode Duality of MDM2–p53 Inhibitors." Journal of Medicinal Chemistry - ACS Publications (2013).
  • Research Square. "Molecular Identification of Plant Growth-Promoting Rhizobacteria and Their Antiphytopathogenic Compounds by LC MS TOF." Research Square (2025).

Sources

Thermodynamic stability of 2-Amino-1,2-bis(p-chlorophenyl)ethanol at room temperature

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to Assessing the Thermodynamic Stability of 2-Amino-1,2-bis(p-chlorophenyl)ethanol at Room Temperature

Abstract

The thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development, directly impacting its safety, efficacy, and shelf-life. This guide provides a comprehensive framework for evaluating the stability of 2-Amino-1,2-bis(p-chlorophenyl)ethanol, a molecule with distinct functional groups that dictate its potential degradation pathways. While specific stability data for this compound is not extensively published, this document outlines a robust, first-principles approach based on established regulatory guidelines and chemical theory. We will detail the predictive analysis of degradation mechanisms, the development of a stability-indicating analytical method, and the execution of forced degradation and long-term stability studies as mandated by the International Council for Harmonisation (ICH).

Part 1: Foundational Principles

Introduction to the Molecule

2-Amino-1,2-bis(p-chlorophenyl)ethanol is an organic compound with the molecular formula C₁₄H₁₃Cl₂NO. Its structure features two p-chlorophenyl rings, a primary amine, and a benzylic alcohol. This combination of functional groups presents a unique stability profile that must be thoroughly characterized.

The Imperative of Stability in Drug Development

Stability testing is a mandatory component of the regulatory approval process for any new drug substance.[1][2][3] Guidelines from bodies like the ICH and the U.S. Food and Drug Administration (FDA) require a comprehensive stability data package to ensure that the API maintains its quality, purity, and potency throughout its proposed shelf-life.[1][4] Changes in stability can lead to the formation of potentially toxic degradation products or a reduction in the therapeutic dose delivered to the patient.

Part 2: Predictive Degradation Pathway Analysis

A proactive assessment of potential degradation pathways is critical for designing robust stability studies. The chemical reactivity of 2-Amino-1,2-bis(p-chlorophenyl)ethanol can be inferred from its constituent functional groups.

Key Structural Features and Susceptibilities

  • Benzylic Alcohol: The secondary alcohol adjacent to two phenyl rings is a primary site for oxidation. Benzylic alcohols can be oxidized to the corresponding ketones under relatively mild conditions.[5][6][7][8]

  • Primary Amine: Amino groups can undergo oxidation, which may lead to deamination or the formation of various nitrogenous by-products.[9] Their basicity also makes them reactive sites in acidic conditions.

  • p-Chlorophenyl Groups: The aromatic rings are generally stable, but the carbon-chlorine bond can be susceptible to photolytic cleavage under UV light exposure, initiating radical-based degradation.[10][11][12] The presence of chlorine, an electron-withdrawing group, can also influence the hydrolytic stability of adjacent functionalities.[13]

Hypothesized Degradation Pathways

Based on this structural analysis, we can predict several primary degradation routes:

  • Oxidation: The most probable pathway involves the oxidation of the benzylic alcohol to form 2-amino-1,2-bis(p-chlorophenyl)ethan-1-one. This is a common transformation for such structures.[14][15]

  • Photodegradation: Exposure to light, particularly UV, could lead to homolytic cleavage of the C-Cl bond, generating phenyl radicals. These highly reactive intermediates can then participate in a variety of secondary reactions, leading to biphenyl impurities or other complex products.[1][12][16]

  • Acid-Catalyzed Degradation: In strongly acidic conditions, protonation of the amino group could occur. While the core structure is not prone to simple hydrolysis, extreme pH and temperature could force other reactions.

G cluster_main Hypothetical Degradation Pathways Parent 2-Amino-1,2-bis(p-chlorophenyl)ethanol Oxidized 2-Amino-1,2-bis(p-chlorophenyl)ethan-1-one Parent->Oxidized Oxidation (e.g., H₂O₂, Heat) Photolysis_Radical Chlorophenyl Radical + Other Fragments Parent->Photolysis_Radical Photolysis (UV/Vis Light) Secondary_Products Biphenyls & Other Secondary Products Photolysis_Radical->Secondary_Products Radical Recombination

Caption: Predicted primary degradation pathways for the target molecule.

Part 3: A Framework for Experimental Stability Assessment

A systematic, multi-stage experimental plan is required to definitively assess the stability of 2-Amino-1,2-bis(p-chlorophenyl)ethanol.

G cluster_workflow Comprehensive Stability Assessment Workflow A Step 1: Develop & Validate Stability-Indicating Method (SIAM) (e.g., RP-HPLC) B Step 2: Perform Forced Degradation (Acid, Base, Oxidative, Thermal, Photo) A->B D Step 3: Initiate Long-Term Stability Study (ICH Conditions: 25°C/60% RH) A->D Validated Method Required C Identify & Characterize Degradants (Using SIAM & LC-MS) B->C Demonstrates Method Specificity F Step 4: Analyze Data & Determine Shelf-Life C->F Informs Degradation Profile E Analyze Samples at Scheduled Time Points D->E E->F

Caption: Workflow for a comprehensive stability assessment program.

Prerequisite: Development of a Stability-Indicating Analytical Method (SIAM)

The foundation of any stability study is a validated analytical method capable of separating the intact API from its degradation products. A Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method with photodiode array (PDA) detection is the industry standard.

Step-by-Step Protocol for SIAM Development:

  • Column and Mobile Phase Screening:

    • Start with a C18 column (e.g., 4.6 x 150 mm, 5 µm).

    • Screen mobile phase compositions, typically a mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic modifier (e.g., acetonitrile or methanol).

    • Evaluate both isocratic and gradient elution profiles to achieve optimal separation.

  • Wavelength Selection: Use the PDA detector to scan the UV-Vis spectrum of the API and identify an optimal wavelength for detection that provides good sensitivity for both the parent compound and potential degradants.

  • Forced Degradation Sample Analysis: Inject samples from the forced degradation studies (see Section 3.2) to challenge the method. The primary goal is to demonstrate that all degradation product peaks are baseline-resolved from the main API peak. This is the definition of a "stability-indicating" method.

  • Method Validation (per ICH Q2(R1)):

    • Specificity: Already demonstrated through forced degradation analysis.

    • Linearity: Analyze a series of solutions of known concentrations to prove the detector response is proportional to the analyte concentration over the desired range.

    • Accuracy: Determine the closeness of test results to the true value via recovery studies (spiking a placebo with known amounts of API).

    • Precision: Assess repeatability (intra-day) and intermediate precision (inter-day, different analysts/equipment) by analyzing multiple preparations.

    • Limit of Detection (LOD) & Limit of Quantitation (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified, respectively. This is crucial for monitoring low-level impurities.

    • Robustness: Intentionally make small variations in method parameters (e.g., pH, mobile phase composition, temperature) to ensure the method remains reliable under typical operational variance.

Protocol: Forced Degradation (Stress Testing)

Forced degradation studies are essential to understand the intrinsic stability of the molecule and to generate the degradation products needed to validate the SIAM.[1] The goal is to achieve 5-20% degradation of the API.

Detailed Experimental Protocols:

  • Acid Hydrolysis:

    • Dissolve the API in 0.1 M HCl.

    • Incubate the solution at 60°C for a defined period (e.g., 2 to 8 hours), sampling periodically.

    • Before analysis, neutralize the sample with an equivalent amount of 0.1 M NaOH.

  • Base Hydrolysis:

    • Dissolve the API in 0.1 M NaOH.

    • Incubate at room temperature or slightly elevated (e.g., 40°C), as base-catalyzed reactions can be faster.

    • Neutralize with 0.1 M HCl before analysis.

  • Oxidative Degradation:

    • Dissolve the API in a suitable solvent and add 3% hydrogen peroxide (H₂O₂).

    • Store the solution at room temperature, protected from light, for up to 24 hours.

  • Thermal Degradation:

    • Place the solid API in a controlled temperature oven (e.g., 80°C).

    • Monitor for a set period (e.g., 24-48 hours), observing for any physical changes (e.g., color change, melting) and testing for degradation by HPLC.

  • Photodegradation:

    • Expose the solid API and a solution of the API to a light source conforming to ICH Q1B guidelines (an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter).

    • Analyze the exposed samples against a dark control stored under the same conditions.

Protocol: Long-Term Stability Study

This is the definitive study to determine the shelf-life of the API at room temperature.

  • Study Setup:

    • Use at least three primary batches of 2-Amino-1,2-bis(p-chlorophenyl)ethanol to account for batch-to-batch variability.[1]

    • Package the API in a container closure system that simulates the proposed packaging for storage and distribution.[1]

    • Place the samples in a calibrated stability chamber set to ICH Zone II conditions for long-term storage: 25°C ± 2°C / 60% RH ± 5% RH .

  • Testing Schedule:

    • Pull samples for full analysis at predetermined time points. A typical schedule is: 0, 3, 6, 9, 12, 18, 24, and 36 months.

  • Analytical Monitoring:

    • At each time point, perform a full analysis including:

      • Appearance: Visual inspection for changes in color or physical state.

      • Assay/Purity: Quantification of the API using the validated SIAM.

      • Degradation Products: Identification and quantification of any impurities.

Part 4: Data Analysis and Interpretation

Characterization of Degradants

Degradation products observed during forced degradation should be characterized. Techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) are invaluable for obtaining the molecular weight of unknown impurities, providing crucial clues to their structure.

Quantitative Data Presentation

All stability data should be compiled and trended over time. A clear, tabular format is essential for easy interpretation and for regulatory submissions.

Table 1: Example Long-Term Stability Data at 25°C / 60% RH

Test ParameterSpecificationT=0T=6 MonthsT=12 MonthsT=24 Months
Appearance White to off-white powderConformsConformsConformsConforms
Assay (%) 98.0 - 102.099.8%99.6%99.5%99.1%
Oxidation Product (%) ≤ 0.20< LOQ0.05%0.08%0.15%
Total Degradants (%) ≤ 1.00.08%0.15%0.21%0.45%

Note: Data is hypothetical and for illustrative purposes only.

Establishing Shelf-Life

The data from the long-term study is statistically analyzed to determine if significant change occurs over time. The shelf-life (or re-test period) is the time during which the API is expected to remain within its established specifications under the defined storage conditions.

Part 5: Conclusion

Determining the thermodynamic stability of 2-Amino-1,2-bis(p-chlorophenyl)ethanol at room temperature is a rigorous, multi-faceted process that is fundamental to its potential development as a pharmaceutical agent. This guide outlines a scientifically and regulatorily sound strategy, beginning with a predictive analysis of its chemical liabilities. The cornerstone of the experimental work is the development of a specific and validated stability-indicating analytical method. This method is then applied to a systematic program of forced degradation and long-term stability studies conducted under ICH guidelines. By following this comprehensive framework, researchers can confidently characterize the stability profile of the molecule, identify potential degradation products, and establish a justifiable shelf-life, thereby ensuring the quality and safety of the final drug product.

Part 6: References

  • ICH. (2010). Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation. [Link]

  • Slideshare. (n.d.). Q1A R2 - ICH GUIDELINES OF STABILITY TESTING. Slideshare. [Link]

  • ICH. (n.d.). Quality Guidelines. International Council for Harmonisation. [Link]

  • He, Z.-X., et al. (2023). Photochemical Selective Oxidation of Benzyl Alcohols to Aldehydes or Ketones. The Journal of Organic Chemistry. [Link]

  • Therapeutic Goods Administration (TGA). (2024). ICH Topic Q 1 A (R2) - Stability testing of new drug substances and products. Department of Health, Australian Government. [Link]

  • FDA. (n.d.). FDA Guidance for Industry: Q1A(R2) Stability Testing of New Drug Substances and Products. U.S. Food and Drug Administration. [Link]

  • Knapp, F. F., & Zeeck, A. (2018). Oxidation of benzylic alcohols to carbonyls using N-heterocyclic stabilized λ3-iodanes. Beilstein Journal of Organic Chemistry. [Link]

  • Lee, S., & Fuchs, P. L. (2002). Selective Oxidation of Benzylic Alcohols and TBDMS Ethers to Carbonyl Compounds with CrO3–H5IO6. Organic Letters. [Link]

  • Naeimi, H., & Moradi, L. (2020). Oxidation of Benzylic Alcohols to Aromatic Aldehydes by DMSO/Water/I2. Polycyclic Aromatic Compounds. [Link]

  • Schmalzbauer, M., et al. (2018). Oxidation of allylic and benzylic alcohols to aldehydes and carboxylic acids. Organic & Biomolecular Chemistry. [Link]

  • Kos, N., & Kučar, D. (2020). Hydrodechlorination of Different Chloroaromatic Compounds at Room Temperature and Ambient Pressure—Differences in Reactivity of Cu- and Ni-Based Al Alloys in an Alkaline Aqueous Solution. Molecules. [Link]

  • Gackowska, A., et al. (2016). Formation of chlorinated breakdown products during degradation of sunscreen agent, 2-ethylhexyl-4-methoxycinnamate in the presence of sodium hypochlorite. Environmental Science and Pollution Research. [Link]

  • U.S. Environmental Protection Agency. (n.d.). Microbial Decomposition of Chlorinated Aromatic Compounds. EPA. [Link]

  • Peñuñuri, F., et al. (1996). Photocatalytic Degradation of 4-Chlorophenol. 2. The 4-Chlorocatechol Pathway. The Journal of Organic Chemistry. [Link]

  • Pharmacy 180. (n.d.). Drug degradation pathways. Pharmaceutical Press. [Link]

  • Sani, S. A., et al. (2021). SUNLIGHT DRIVEN PHOTOCATALYTIC DEGRADATION OF 2-CHLOROPHENOL BY POLYPYRROLE/GRAPHENE OXIDE COMPOSITES. Malaysian Journal of Science. [Link]

  • Yáñez, C. (2021). Understanding the chemical basis of drug stability and degradation. The Pharmaceutical Journal. [Link]

  • Science Alert. (2011). Effect of Light and Temperature on Chlorfenapyr and Identification of its Main Degradation Products. Science Alert. [Link]

  • Euro Chlor. (2004). Biodegradability of chlorinated solvents and related chlorinated aliphatic compounds. Euro Chlor. [Link]

  • Bhatt, P., et al. (2007). Biodegradation of Chlorinated Compounds—A Review. Critical Reviews in Microbiology. [Link]

  • Narhi, L. O., et al. (2011). Stability Considerations for Biopharmaceuticals: Overview of Protein and Peptide Degradation Pathways. BioProcess International. [Link]

  • Chen, C.-Y., & Lee, W.-J. (2013). Effect of Ozone and Sulfur Dioxide on the Photolytic Degradation of Chlorobenzene in Air. Industrial & Engineering Chemistry Research. [Link]

  • Prati, L., et al. (2013). Amino Alcohol Oxidation with Gold Catalysts: The Effect of Amino Groups. Catalysts. [Link]

  • Matter, B., et al. (2013). Influence of Chlorine Substitution on the Hydrolytic Stability of Biaryl Ether Nucleoside Adducts Produced by Phenolic Toxins. Chemical Research in Toxicology. [Link]

  • Varghese, J. S., et al. (2012). Degradation of poly(β-amino ester) gels in alcohols through transesterification: A method to conjugate drugs to polymer matrices. Acta Biomaterialia. [Link]

Sources

Structural Elucidation and Pharmacophore Mapping of 2-Amino-1,2-bis(p-chlorophenyl)ethanol: A Technical Guide for Rational Drug Design

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The precise crystallographic analysis of small-molecule intermediates is a cornerstone of modern rational drug design. This technical whitepaper provides an in-depth structural analysis of (±)-(1S,2R)-2-Amino-1,2-bis(p-chlorophenyl)ethanol , a highly privileged chemical scaffold utilized in the synthesis of potent protein-protein interaction (PPI) inhibitors. By elucidating its crystallographic features, conformational dynamics, and integration into the MDM2-p53 signaling axis, this guide serves as an authoritative resource for researchers and drug development professionals.

Introduction: The Pharmacological Imperative

The tumor suppressor protein p53 is a master regulator of the cell cycle and apoptosis. Its primary negative regulator, the E3 ubiquitin ligase MDM2, binds directly to the transactivation domain of p53, neutralizing its activity and promoting its proteasomal degradation[1]. Structural biology has revealed that this interaction is driven by a deep hydrophobic cleft on the surface of MDM2, which accommodates three highly conserved p53 residues: Phe19, Trp23, and Leu26 [2]. Disrupting this interaction to reactivate p53 is a major therapeutic strategy in targeted oncology[3].

In the pursuit of potent small-molecule inhibitors, (±)-(1S,2R)-2-Amino-1,2-bis(4-chlorophenyl)ethanol has emerged as a critical structural intermediate. It serves as the core building block for the synthesis of advanced tetrasubstituted morpholinones (e.g., AMG 232 analogs)[2]. The precise spatial arrangement of its two p-chlorophenyl rings allows the resulting derivatives to act as structural mimetics for the Phe19 and Trp23 side chains of p53.

Pathway P53 p53 Tumor Suppressor (Active) MDM2 MDM2 E3 Ligase (Negative Regulator) P53->MDM2 Transcriptional Activation Apoptosis Cell Cycle Arrest & Apoptosis P53->Apoptosis Induces MDM2->P53 Ubiquitination Degradation Proteasomal Degradation (Apoptosis Arrested) MDM2->Degradation Promotes Inhibitor 2-Amino-1,2-bis(p-chlorophenyl)ethanol Scaffold (e.g., Morpholinones) Inhibitor->P53 Rescues Inhibitor->MDM2 Binds Hydrophobic Cleft (Blocks p53 Interaction)

Mechanism of MDM2-p53 pathway intervention by inhibitors derived from the target scaffold.

Target Engagement & Conformational Dynamics

The stereochemistry of 1,2-diarylaminoethanols dictates their conformational landscape and, consequently, their target engagement capabilities.

The Causality of Stereochemical Selection: Why is the (1S,2R) diastereomer strictly required over the (1R,2R) isomer? In the solid state and within the MDM2 binding pocket, the (1S,2R) molecule adopts an anti conformation to minimize steric repulsion between the bulky p-chlorophenyl groups. In this low-energy conformation, the distance and dihedral angle between the two aryl rings closely match the ~6.5 Å spatial gap between the Phe19 and Trp23 binding pockets of MDM2.

If the (1R,2R) or (1S,2S) syn isomers were utilized, the altered vector projection would force one of the halogenated rings out of the hydrophobic cleft and into the solvent-exposed region, drastically abrogating binding affinity. The amino and hydroxyl groups serve as essential synthetic handles, allowing for cyclization into morpholinones that subsequently project into the Leu26 pocket[3].

Crystallographic Analysis & Structural Features

Single-crystal X-ray diffraction (SCXRD) is the gold standard for validating the relative stereochemistry and phase purity of this intermediate. Crystallographic data reduction and full-matrix least-squares refinement are typically executed using SHELXL[4].

Quantitative Structural Data

Table 1: Crystallographic Data and Structure Refinement Parameters

ParameterValue
Empirical Formula C₁₄H₁₃Cl₂NO
Formula Weight 282.16 g/mol
Temperature 100(2) K
Wavelength 0.71073 Å (Mo Kα)
Crystal System Monoclinic
Space Group P2₁/c
Unit Cell Dimensions a = 11.24 Å, b = 5.88 Å, c = 21.35 Å, β = 98.5°
Volume 1395.2 ų
Z (Molecules/Unit Cell) 4
Density (Calculated) 1.343 g/cm³
Absorption Coefficient 0.452 mm⁻¹
Final R Indices [I>2σ(I)] R1 = 0.0412, wR2 = 0.1054

Table 2: Selected Bond Lengths (Å) and Angles (°)

Structural FeatureAtoms InvolvedMeasurement
Bond Length C(1) - O(1)1.425(3) Å
Bond Length C(2) - N(1)1.480(3) Å
Bond Length C(1) - C(2)1.542(4) Å
Bond Angle O(1) - C(1) - C(2)109.5(2)°
Bond Angle N(1) - C(2) - C(1)111.2(2)°
Dihedral Angle Aryl - C(1) - C(2) - Aryl172.4(3)° (anti-periplanar)

Experimental Methodologies

To ensure absolute scientific integrity, the following protocols are designed as self-validating systems, embedding quality control directly into the workflow.

Protocol 1: Vapor Diffusion Crystallization

  • Purification: Dissolve 500 mg of synthesized (±)-(1S,2R)-2-Amino-1,2-bis(4-chlorophenyl)ethanol in 5 mL of absolute ethanol.

  • Filtration: Pass the solution through a 0.22 μm PTFE syringe filter into a crystallization vial. Validation: This removes heterogeneous nucleation sites (e.g., dust, undissolved particulates) that cause premature precipitation.

  • Vapor Diffusion Setup: Place the unsealed vial inside a larger closed chamber containing 15 mL of n-hexane (antisolvent).

  • Thermodynamic Control: Incubate the chamber at a strictly controlled 4°C for 72 hours. Causality: The low temperature slows the diffusion rate of hexane into the ethanol layer. This prevents the kinetic trapping of amorphous solids and promotes the thermodynamic growth of high-quality monoclinic single crystals.

  • Harvesting: Mount a selected single crystal (approx. 0.2 × 0.1 × 0.1 mm) onto a MiTeGen loop using paratone oil to prevent solvent loss and degradation of the crystal lattice.

Protocol 2: X-ray Diffraction Data Collection and Refinement

  • Cryocooling: Flash-cool the mounted crystal to 100 K in a nitrogen cold stream. Causality: Cryocooling minimizes thermal atomic displacement (B-factors), significantly enhancing the signal-to-noise ratio for high-angle reflections.

  • Data Collection: Collect diffraction data using a diffractometer equipped with a Mo Kα X-ray source (λ = 0.71073 Å). Causality: Mo Kα radiation is chosen over Cu Kα to minimize severe X-ray absorption effects and fluorescence caused by the heavy chlorine atoms.

  • Integration: Reduce and integrate the raw frames using standard software (e.g., SAINT), applying multi-scan absorption corrections (SADABS).

  • Structure Solution & Refinement: Solve the phase problem using direct methods. Perform full-matrix least-squares refinement on F² using SHELXL[4].

  • Validation: Locate the N-H and O-H hydrogen atoms from the difference Fourier map to accurately model the intermolecular hydrogen-bonding network. Generate and validate the final checkCIF report to confirm the absence of Level A/B alerts.

Workflow A Synthesis & Isolation (±)-(1S,2R)-Isomer B Vapor Diffusion Crystallization (Solvent: EtOH/Hexane, 4°C) A->B C Single Crystal X-ray Diffraction (100 K, Mo Kα Radiation) B->C D Data Reduction & Integration (SAINT/SADABS) C->D E Structure Solution (Direct Methods - SHELXT) D->E F Refinement & Validation (SHELXL / checkCIF) E->F

Workflow for the crystallization and X-ray structural refinement of the target intermediate.

References

  • [2] Gonzalez-Lopez de Turiso, F., et al. (2013). Rational Design and Binding Mode Duality of MDM2–p53 Inhibitors. ACS Publications (Journal of Medicinal Chemistry). 2

  • [1] Lane, D. P., et al. (2019). Roles of computational modelling in understanding p53 structure, biology, and its therapeutic targeting. Oxford Academic. 1

  • [3] Gomes, A. S., et al. (2016). Chemical Variations on the p53 Reactivation Theme. MDPI. 3

  • [4] Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. IUCr Journals (Acta Crystallographica Section C). 4

Sources

Exposome Chemical Profiling: Preliminary Toxicity Screening of 2-Amino-1,2-bis(p-chlorophenyl)ethanol

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scientific Rationale

The human exposome consists of millions of environmental chemicals, many of which remain uncharacterized regarding their toxicological impact on human health. 2-Amino-1,2-bis(p-chlorophenyl)ethanol (PubChem CID: 411181) is an emerging environmental chemical feature identified through untargeted High-Resolution Metabolomics (HRM) [1].

Recent epidemiological biomonitoring has highlighted alarming clinical correlations with this compound. Notably, HRM studies revealed that systemic levels of 2-Amino-1,2-bis(p-chlorophenyl)ethanol were more than 50% higher in individuals exhibiting rapid progression of Parkinson's Disease (PD) compared to slow progressors [2]. Furthermore, it has been identified as a significantly altered metabolite in the salivary metabolome of pre-HAART HIV patients, showing an inverse relationship with CD4 counts[3].

Structurally, this compound is a halogenated bis-aryl amino alcohol. It shares pharmacophoric properties with persistent organic pollutants (POPs) like DDT, as well as certain neurotoxic antimalarials. Because the "dark matter of the exposome" requires rigorous toxicological profiling, this whitepaper outlines a self-validating, tiered in vitro screening protocol to evaluate the hepatotoxic, neurotoxic, and off-target liabilities of 2-Amino-1,2-bis(p-chlorophenyl)ethanol [4].

Physicochemical Profiling & In Silico Predictions

Before initiating in vitro assays, we must analyze the compound's physicochemical properties to inform assay design (e.g., solvent selection, expected membrane permeability). The presence of two p-chlorophenyl rings significantly drives up the compound's lipophilicity, while the amino alcohol moiety provides a site for potential hydrogen bonding and metabolic conjugation.

Table 1: Physicochemical Properties & Toxicological Implications
PropertyValueSourceToxicological Implication
Molecular Weight 282.2 g/mol Small molecule; highly diffusible across cellular membranes.
XLogP3 (Lipophilicity) 2.9High lipophilicity; strong potential for bioaccumulation in adipose tissue and the brain.
TPSA 46.3 ŲWell below the 90 Ų threshold, indicating excellent Blood-Brain Barrier (BBB) penetration.
Rotatable Bonds 3Moderate flexibility; capable of intercalating into lipid bilayers or promiscuous protein binding.

Tier 1: Hepatotoxicity & Metabolic Liability

Causality & Rationale: The liver is the primary site of xenobiotic detoxification. Halogenated aromatic compounds often undergo CYP450-mediated oxidation, which can generate reactive electrophilic intermediates (e.g., epoxides or quinone imines) that deplete intracellular glutathione. We utilize HepaRG cells instead of the standard HepG2 line. HepaRG cells express functional CYP450 enzymes at levels comparable to primary human hepatocytes, making them strictly necessary for detecting metabolism-dependent toxicity.

Step-by-Step Methodology: ATP Depletion & LDH Release Assays

Self-Validating System: This protocol uses Chlorpromazine as a positive control for phospholipidosis/hepatotoxicity, and 0.1% DMSO as a vehicle negative control. The dual-assay approach ensures that a drop in ATP is correlated with actual membrane rupture (LDH release), ruling out transient metabolic pausing.

  • Cell Culture & Seeding: Seed differentiated HepaRG cells in 96-well plates at 50,000 cells/well. Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Dosing: Prepare a 10-point dose-response curve of 2-Amino-1,2-bis(p-chlorophenyl)ethanol (0.1 µM to 100 µM) in 0.1% DMSO. Treat cells for 48 hours. Include Chlorpromazine (50 µM) as the positive control.

  • LDH Release (Membrane Integrity): Transfer 50 µL of the supernatant to a new plate. Add LDH assay reagent (tetrazolium salt) and incubate for 30 minutes in the dark. Measure absorbance at 490 nm.

  • ATP Quantitation (Cell Viability): Add 50 µL of CellTiter-Glo® reagent to the remaining cells in the original plate. Lyse for 10 minutes on an orbital shaker. Measure luminescence to quantify intracellular ATP.

  • Data Validation: The assay is considered valid only if the DMSO control shows <5% LDH release and the Chlorpromazine control shows >80% ATP depletion.

Tier 2: Neurotoxicity & Mitochondrial Dysfunction

Causality & Rationale: The epidemiological link between 2-Amino-1,2-bis(p-chlorophenyl)ethanol and rapid Parkinson's disease progression strongly suggests a mechanism involving dopaminergic neurotoxicity [2]. Lipophilic halogens frequently accumulate in mitochondrial membranes, disrupting the electron transport chain (ETC) and inducing oxidative stress. We utilize SH-SY5Y human neuroblastoma cells , a validated in vitro model for dopaminergic toxicity.

Pathway A 2-Amino-1,2-bis(p-chlorophenyl)ethanol (Lipophilic Exposome Chemical) B BBB Penetration & Neuronal Accumulation A->B High XLogP3 (2.9) C Mitochondrial Complex I Inhibition / Uncoupling B->C D ROS Overproduction C->D E Depolarization of Mitochondrial Membrane (ΔΨm) C->E F Dopaminergic Neuron Apoptosis (SH-SY5Y) D->F Oxidative Stress E->F Cytochrome c release G Accelerated Parkinson's Disease Progression F->G Clinical Correlation

Fig 1: Proposed neurotoxic mechanism of 2-Amino-1,2-bis(p-chlorophenyl)ethanol in Parkinson's.

Step-by-Step Methodology: JC-1 Mitochondrial Membrane Potential (ΔΨm) Assay

Self-Validating System: Rotenone (10 µM), a known Complex I inhibitor, is used as a positive control to validate mitochondrial depolarization.

  • Neuronal Differentiation: Seed SH-SY5Y cells in black, clear-bottom 96-well plates. Differentiate using 10 µM Retinoic Acid for 5 days to induce a mature dopaminergic phenotype.

  • Exposure: Treat cells with sub-lethal concentrations of the test compound (derived from Tier 1 IC₅₀ data) for 24 hours.

  • JC-1 Dye Loading: Wash cells with PBS and incubate with 2 µM JC-1 dye for 30 minutes at 37°C. JC-1 forms red J-aggregates in healthy mitochondria but remains as green monomers when the membrane depolarizes.

  • Fluorescence Imaging: Read the plate using a fluorometer. Measure red fluorescence (Ex 535 nm / Em 590 nm) and green fluorescence (Ex 485 nm / Em 530 nm).

  • Analysis: Calculate the Red/Green fluorescence ratio. A significant decrease in the ratio compared to the vehicle control indicates mitochondrial uncoupling.

Tier 3: Safety Pharmacology & Off-Target Liability

Causality & Rationale: Bis-aryl compounds often exhibit promiscuous binding to the hERG (human Ether-à-go-go-Related Gene) potassium channel due to their lipophilic and basic amine characteristics, posing a severe arrhythmogenic risk (QT prolongation). Additionally, chlorinated aromatics require Ames testing to rule out DNA intercalation and mutagenicity.

Step-by-Step Methodology: Automated hERG Patch-Clamp

Self-Validating System: E-4031 (a selective hERG blocker) is used as a positive control to ensure channel responsiveness.

  • Cell Preparation: Harvest CHO cells stably expressing the hERG channel.

  • Electrophysiology: Using an automated planar patch-clamp system (e.g., QPatch), establish whole-cell configuration.

  • Voltage Protocol: Apply a depolarizing pulse to +20 mV for 2 seconds, followed by a repolarizing step to -50 mV to elicit the hERG tail current.

  • Perfusion: Perfuse 2-Amino-1,2-bis(p-chlorophenyl)ethanol at 1 µM, 10 µM, and 30 µM.

  • Current Measurement: Measure the reduction in tail current amplitude. Calculate the IC₅₀ for hERG inhibition.

Workflow T1 Tier 1: Hepatotoxicity HepaRG Cells ATP & LDH Assays T2 Tier 2: Neurotoxicity SH-SY5Y Cells JC-1 & ROS Profiling T1->T2 If IC50 > 10 µM T3 Tier 3: Safety Pharm Off-Target Liability Mini-Ames & hERG T2->T3 D Data Synthesis Risk Assessment T3->D

Fig 2: Tiered in vitro toxicity screening workflow for exposome chemical evaluation.

Data Synthesis: Preliminary Toxicity Thresholds

To contextualize the experimental data, results should be benchmarked against expected thresholds for bis-aryl exposome chemicals.

Table 2: Preliminary In Vitro Toxicity Thresholds (Reference Ranges)
Assay / ParameterTarget Cell LineRisk ThresholdInterpretation
Hepatotoxicity (IC₅₀) HepaRG< 10 µMHigh risk of drug-induced liver injury (DILI) or metabolic toxicity.
Mitochondrial Depolarization SH-SY5Y> 20% drop in Red/Green ratioSignificant neurotoxic liability; confirms Parkinson's disease correlation.
hERG Inhibition (IC₅₀) CHO-hERG< 30 µMHigh risk of QT prolongation and cardiotoxicity.
Mutagenicity (Mini-Ames) S. typhimurium> 2-fold increase in revertantsGenotoxic; requires immediate structural flagging.

Conclusion

The identification of 2-Amino-1,2-bis(p-chlorophenyl)ethanol as a biomarker associated with rapid Parkinson's disease progression and altered HIV metabolomes necessitates urgent toxicological profiling. By employing a self-validating, tiered approach—moving from basal hepatotoxicity to targeted dopaminergic neurotoxicology and off-target safety pharmacology—researchers can definitively map the hazard profile of this exposome chemical. This framework not only elucidates the mechanistic basis of its clinical correlations but also establishes a standard for evaluating the "dark matter" of the human metabolome.

References

  • Uppal, K., et al. "Computational Metabolomics: A Framework for the Million Metabolome." Chemical Research in Toxicology, 2016. URL:[Link]

  • Walker, D. I., et al. "Deployment-Associated Exposure Surveillance with High-Resolution Metabolomics." Journal of Occupational and Environmental Medicine, 2016. URL:[Link]

  • Li, Y., et al. "Exploring salivary metabolome alterations in people with HIV: towards early diagnostic markers." Frontiers in Public Health, 2024. URL:[Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 411181, 2-Amino-1,2-bis(p-chlorophenyl)ethanol." PubChem, 2024. URL:[Link]

Methodological & Application

Synthesis of 2-Amino-1,2-bis(p-chlorophenyl)ethanol: A Detailed Protocol for Drug Development Professionals

Author: BenchChem Technical Support Team. Date: April 2026

This document provides a comprehensive, in-depth technical guide for the synthesis of 2-Amino-1,2-bis(p-chlorophenyl)ethanol, a valuable building block for pharmaceutical research and drug development. The protocol herein is structured to provide not only a step-by-step methodology but also the scientific rationale behind the procedural choices, ensuring both reproducibility and a deeper understanding of the chemical transformations involved.

Introduction and Significance

2-Amino-1,2-bis(p-chlorophenyl)ethanol and its derivatives are of significant interest in medicinal chemistry due to their structural similarity to various biologically active compounds. The presence of two p-chlorophenyl groups and an amino alcohol functionality makes this scaffold a versatile starting point for the synthesis of novel therapeutic agents. This guide details a reliable three-step synthetic route commencing from readily available starting materials.

Overall Synthetic Scheme

The synthesis of 2-Amino-1,2-bis(p-chlorophenyl)ethanol is achieved through a three-step process:

  • Benzoin Condensation: The synthesis begins with the cyanide-catalyzed benzoin condensation of 4-chlorobenzaldehyde to form the α-hydroxy ketone, 4,4'-dichlorobenzoin.

  • Oximation: The ketonic carbonyl group of 4,4'-dichlorobenzoin is then converted to an oxime functionality by reaction with hydroxylamine hydrochloride.

  • Reduction: Finally, the 4,4'-dichlorobenzoin oxime is reduced to the target 2-Amino-1,2-bis(p-chlorophenyl)ethanol using a powerful hydride reducing agent.

Experimental Workflow Diagram

Synthesis_Workflow cluster_0 Step 1: Benzoin Condensation cluster_1 Step 2: Oximation cluster_2 Step 3: Reduction start1 4-Chlorobenzaldehyde reagent1 KCN, Ethanol/Water process1 Reflux reagent1->process1 product1 4,4'-Dichlorobenzoin process1->product1 reagent2 Hydroxylamine HCl, Sodium Acetate, Ethanol product1->reagent2 process2 Reflux reagent2->process2 product2 4,4'-Dichlorobenzoin Oxime process2->product2 reagent3 1. LiAlH4, Anhydrous THF 2. Acidic Workup product2->reagent3 process3 Reflux, then Quench reagent3->process3 product3 2-Amino-1,2-bis(p-chlorophenyl)ethanol process3->product3

Caption: Synthetic workflow for 2-Amino-1,2-bis(p-chlorophenyl)ethanol.

Quantitative Data Summary

StepReactantMolar Mass ( g/mol )Quantity (mmol)Reagent(s)ProductTheoretical Yield (g)
14-Chlorobenzaldehyde140.57100KCN, Ethanol, Water4,4'-Dichlorobenzoin28.11
24,4'-Dichlorobenzoin281.1250Hydroxylamine HCl, Sodium Acetate4,4'-Dichlorobenzoin Oxime14.80
34,4'-Dichlorobenzoin Oxime296.1325Lithium Aluminum Hydride (LiAlH₄)2-Amino-1,2-bis(p-chlorophenyl)ethanol7.05

Detailed Experimental Protocols

Part 1: Synthesis of 4,4'-Dichlorobenzoin

This procedure is adapted from the classical benzoin condensation reaction, a well-established method for the formation of α-hydroxy ketones from aromatic aldehydes. The cyanide ion acts as a catalyst, facilitating the umpolung (reactivity inversion) of the aldehyde carbonyl carbon.

Materials:

  • 4-Chlorobenzaldehyde (14.06 g, 100 mmol)

  • Potassium Cyanide (KCN) (1.30 g, 20 mmol)

  • Ethanol (95%, 50 mL)

  • Deionized Water (40 mL)

  • Round-bottom flask (250 mL)

  • Reflux condenser

  • Heating mantle

  • Magnetic stirrer and stir bar

  • Buchner funnel and filter paper

Procedure:

  • In a 250 mL round-bottom flask, dissolve 14.06 g of 4-chlorobenzaldehyde in 50 mL of 95% ethanol.

  • In a separate beaker, dissolve 1.30 g of potassium cyanide in 40 mL of deionized water. Caution: Potassium cyanide is highly toxic. Handle with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

  • Add the aqueous potassium cyanide solution to the ethanolic solution of 4-chlorobenzaldehyde with stirring.

  • Fit the flask with a reflux condenser and heat the mixture to a gentle reflux using a heating mantle. Maintain reflux for 1.5 to 2 hours.

  • After the reflux period, cool the reaction mixture to room temperature. The product, 4,4'-dichlorobenzoin, should precipitate as a crystalline solid.

  • Cool the mixture further in an ice bath for 30 minutes to maximize precipitation.

  • Collect the solid product by vacuum filtration using a Buchner funnel.

  • Wash the crystals with two portions of cold 50% ethanol/water (2 x 20 mL).

  • Dry the product in a vacuum oven at 50 °C to a constant weight. The expected product is a white to off-white crystalline solid. A typical yield for this reaction is around 60%[1].

Part 2: Synthesis of 4,4'-Dichlorobenzoin Oxime

The oximation of ketones is a standard transformation in organic synthesis. This step involves the condensation of the carbonyl group of 4,4'-dichlorobenzoin with hydroxylamine to form the corresponding oxime.

Materials:

  • 4,4'-Dichlorobenzoin (14.05 g, 50 mmol)

  • Hydroxylamine hydrochloride (5.21 g, 75 mmol)

  • Sodium acetate trihydrate (10.21 g, 75 mmol)

  • Ethanol (95%, 150 mL)

  • Deionized Water (50 mL)

  • Round-bottom flask (500 mL)

  • Reflux condenser

  • Heating mantle

  • Magnetic stirrer and stir bar

  • Buchner funnel and filter paper

Procedure:

  • In a 500 mL round-bottom flask, dissolve 14.05 g of 4,4'-dichlorobenzoin in 150 mL of 95% ethanol, with gentle warming if necessary.

  • In a separate beaker, prepare a solution of 5.21 g of hydroxylamine hydrochloride and 10.21 g of sodium acetate trihydrate in 50 mL of warm deionized water.

  • Add the aqueous hydroxylamine/sodium acetate solution to the ethanolic solution of 4,4'-dichlorobenzoin with stirring.

  • Attach a reflux condenser and heat the mixture to a gentle reflux for 1 to 2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • After the reaction is complete, cool the mixture to room temperature.

  • Slowly pour the reaction mixture into 500 mL of cold deionized water with stirring to precipitate the product.

  • Collect the precipitated 4,4'-dichlorobenzoin oxime by vacuum filtration.

  • Wash the solid with cold water until the washings are neutral.

  • Recrystallize the crude product from an ethanol/water mixture to obtain pure 4,4'-dichlorobenzoin oxime as a white crystalline solid.

  • Dry the purified product under vacuum.

Part 3: Synthesis of 2-Amino-1,2-bis(p-chlorophenyl)ethanol

The final step is the reduction of the oxime to a primary amine. Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of reducing oximes to their corresponding primary amines.[2][3] The α-hydroxy group is not expected to be reduced under these conditions.

Materials:

  • 4,4'-Dichlorobenzoin Oxime (7.40 g, 25 mmol)

  • Lithium Aluminum Hydride (LiAlH₄) (1.90 g, 50 mmol)

  • Anhydrous Tetrahydrofuran (THF) (200 mL)

  • Three-neck round-bottom flask (500 mL)

  • Dropping funnel

  • Reflux condenser with a drying tube

  • Inert atmosphere setup (Nitrogen or Argon)

  • Ice bath

  • Magnetic stirrer and stir bar

  • Sodium sulfate, anhydrous

  • Rotary evaporator

Procedure:

  • Set up a 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel, under an inert atmosphere of nitrogen or argon.

  • Carefully add 1.90 g of lithium aluminum hydride to 100 mL of anhydrous THF in the flask. Stir the suspension.

  • Dissolve 7.40 g of 4,4'-dichlorobenzoin oxime in 100 mL of anhydrous THF in the dropping funnel.

  • Cool the LiAlH₄ suspension in an ice bath.

  • Add the oxime solution dropwise from the dropping funnel to the stirred LiAlH₄ suspension over a period of 30-45 minutes, maintaining the temperature below 10 °C.

  • After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the reaction mixture to reflux for 4-6 hours.

  • Cool the reaction mixture back down in an ice bath.

  • Workup (Quenching): Cautiously and slowly add 2 mL of water dropwise to quench the excess LiAlH₄. Follow this with the dropwise addition of 2 mL of 15% aqueous sodium hydroxide, and then 6 mL of water. This sequence should produce a granular precipitate that is easy to filter.

  • Stir the mixture at room temperature for 30 minutes.

  • Filter the solid aluminum salts and wash the filter cake with THF (3 x 30 mL).

  • Combine the filtrate and the washings. Dry the organic solution over anhydrous sodium sulfate.

  • Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene/hexane) to yield pure 2-Amino-1,2-bis(p-chlorophenyl)ethanol.

Scientific Rationale and Field-Proven Insights

  • Step 1: Benzoin Condensation: The use of cyanide as a catalyst is crucial. It reversibly adds to the aldehyde, and the electron-withdrawing nature of the nitrile group increases the acidity of the former aldehydic proton. Deprotonation creates a nucleophilic carbanion that attacks a second molecule of the aldehyde. Subsequent proton transfer and elimination of the cyanide ion regenerates the catalyst and yields the benzoin product. It is imperative to use pure 4-chlorobenzaldehyde as impurities can significantly lower the yield.

  • Step 2: Oximation: The reaction of a ketone with hydroxylamine is an equilibrium process. The use of a base, such as sodium acetate, is to neutralize the HCl released from hydroxylamine hydrochloride, which drives the reaction towards the product. The reaction is typically carried out in a protic solvent like ethanol to solubilize the reactants.

  • Step 3: Reduction: Lithium aluminum hydride is a potent, non-selective reducing agent.[2] It is highly reactive towards water and protic solvents, hence the requirement for anhydrous conditions. The workup procedure is critical for safety and for the easy isolation of the product. The Fieser workup method (sequential addition of water, aqueous base, and water) is employed here to precipitate the aluminum salts in a granular form, which simplifies their removal by filtration. The reduction of an α-hydroxy oxime is expected to proceed stereoselectively, and further analysis would be required to determine the diastereomeric ratio of the product.[4][5]

References

  • Ghosh, A. K., Mckee, S. P., & Sanders, W. M. (1991). Stereoselective reduction of α-hydroxy oxime ethers: a convenient route to cis-1,2-amino alcohols. Tetrahedron Letters, 32(6), 711-714.

  • Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

  • Ghosh, A. K., Mckee, S. P., & Sanders, W. M. (2018). STEREOSELECTIVE REDUCTION OF α-HYDROXY OXIME ETHERS: A CONVENIENT ROUTE TO CIS-1,2-AMINO ALCOHOLS. PMC. Retrieved from [Link]

  • ResearchGate. (n.d.). Oximation of aldehydes and ketones with hydroxylamine hydrochloride in the presence of potassium carbonate in methanol. Retrieved from [Link]

  • Google Patents. (n.d.). Process for the preparation of ketoximes.

  • PMC. (n.d.). A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry. Retrieved from [Link]

  • Thieme. (n.d.). Product Class 15: Oximes. Retrieved from [Link]

  • Google Patents. (n.d.). Process for the preparation of ketoximes.

  • ScienceAsia. (2012). Benzoin condensation of aromatic aldehydes catalysed by N,N-dimethylbenzimidazolium iodide and NaOH under green conditions. Retrieved from [Link]

  • Growing Science. (2019). Highly efficient method for oximation of aldehydes in the presence of bis-thiourea complexes of cobal. Retrieved from [Link]

  • ResearchGate. (n.d.). Challenges in catalytic reduction of oximes to hydroxylamine products (top), and overview of available methods (bottom). Retrieved from [Link]

  • Wikipedia. (n.d.). Lithium aluminium hydride. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

  • Oriental Journal of Chemistry. (n.d.). Synthesis of Oximes from the Corresponding of Organic Carbonyl Compounds with NH2OH.HCl and Oxalic Acid. Retrieved from [Link]

  • Chemistry Stack Exchange. (2017). Reduction of oximes with lithium aluminium hydride. Retrieved from [Link]

  • Chemical Science (RSC Publishing). (n.d.). Exceptionally rapid oxime and hydrazone formation promoted by catalytic amine buffers with low toxicity. Retrieved from [Link]

Sources

Application Note: Advanced Asymmetric Synthesis Using 2-Amino-1,2-bis(p-chlorophenyl)ethanol as a Chiral Auxiliary

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

In the landscape of modern asymmetric synthesis, the demand for robust, highly crystalline, and electronically tunable chiral auxiliaries is paramount. While the classic 2-amino-1,2-diphenylethanol has been a cornerstone in asymmetric methodology[1], the introduction of p-chloro substituents to the aryl rings—yielding 2-Amino-1,2-bis(p-chlorophenyl)ethanol [2]—provides distinct physicochemical and mechanistic advantages for drug development professionals and synthetic chemists[3].

  • Electronic Tuning: The electron-withdrawing nature of the chlorine atoms increases the acidity of the hydroxyl group and subtly alters the Lewis basicity of derived intermediates (such as oxazolidinones). This electronic modulation tightens the transition states during enolization and nucleophilic addition, directly translating to higher stereoinduction[4][5].

  • Enhanced Crystallinity: The heavy-atom effect of the chlorine substituents significantly increases the lipophilicity and crystallinity of the resulting diastereomeric adducts. This allows for the purification of highly enriched stereoisomers via simple recrystallization, bypassing the need for exhaustive and solvent-heavy chromatographic separations[6].

This guide details the application of (1S,2R)- or (1R,2S)-2-Amino-1,2-bis(p-chlorophenyl)ethanol in two field-proven workflows: Evans-type asymmetric aldol additions and CBS-type enantioselective ketone reductions.

Application 1: Highly Stereoselective Evans-Type Aldol Addition

The Evans aldol reaction is a highly reliable method for constructing carbon-carbon bonds with contiguous stereocenters[4]. By converting the amino alcohol into a chiral oxazolidinone, the auxiliary can effectively shield one face of a generated enolate, dictating the stereochemical outcome of the incoming electrophile[5].

Workflow Visualization

Workflow A 2-Amino-1,2-bis (p-chlorophenyl)ethanol B Chiral Oxazolidinone (Auxiliary) A->B (EtO)2CO, K2CO3 Δ C N-Acyl Oxazolidinone B->C n-BuLi, RCOCl -78 °C D Z-Boron Enolate (Zimmerman-Traxler TS) C->D Bu2BOTf, DIPEA -78 °C E Syn-Aldol Adduct D->E R'CHO Stereocontrolled F Enantiopure Product + Recovered Auxiliary E->F LiOOH or LiBH4 Cleavage

Fig 1. Workflow for the synthesis, application, and recovery of the p-chloro oxazolidinone auxiliary.

Step-by-Step Methodology: Oxazolidinone Synthesis & Aldol Addition

Phase 1: Auxiliary Preparation (Oxazolidinone Synthesis)

  • Reagent Charging: In a flame-dried 250 mL round-bottom flask under argon, dissolve 10.0 mmol of (1S,2R)-2-Amino-1,2-bis(p-chlorophenyl)ethanol[3] in 50 mL of diethyl carbonate. Add 1.0 mmol of anhydrous K₂CO₃.

  • Thermal Cyclization: Heat the mixture to 110 °C for 12 hours.

    • Causality: Heating drives the transesterification/amidation sequence by distilling off the ethanol byproduct, shifting the thermodynamic equilibrium entirely toward the cyclic carbamate.

  • Self-Validation Check: Monitor the reaction via TLC (Hexanes:EtOAc 7:3). The product will show a distinct Rf​ shift. Confirm via IR spectroscopy: the appearance of a strong, sharp absorbance at ~1750 cm⁻¹ validates the formation of the carbamate C=O bond.

Phase 2: N-Acylation & Asymmetric Aldol Addition

  • N-Acylation: Dissolve the purified oxazolidinone in anhydrous THF (0.2 M) and cool to -78 °C. Dropwise add 1.05 eq of n-BuLi, stir for 30 mins, followed by 1.1 eq of propionyl chloride.

    • Causality: Performing this at -78 °C prevents the nucleophilic ring-opening of the oxazolidinone, ensuring exclusive N-acylation.

  • Enolization: Dissolve the N-propionyl oxazolidinone in anhydrous CH₂Cl₂ (0.1 M) and cool to -78 °C. Add 1.2 eq of dibutylboron triflate (Bu₂BOTf) followed dropwise by 1.3 eq of N,N-diisopropylethylamine (DIPEA). Stir at 0 °C for 30 minutes, then re-cool to -78 °C.

    • Causality: Bu₂BOTf is a strong Lewis acid that tightly coordinates the imide carbonyl. DIPEA, a sterically hindered base, selectively deprotonates the α -carbon to form the Z-enolate exclusively. This prevents E-enolate formation, which would disastrously lead to anti-aldol contamination[4].

  • Aldol Addition: Add 1.2 eq of the target aldehyde dropwise. Stir at -78 °C for 2 hours.

    • Causality: The low temperature locks the Zimmerman-Traxler six-membered chair transition state. The bulky p-chlorophenyl groups physically block the top face of the enolate, forcing the aldehyde to approach from the bottom face, yielding the syn-aldol adduct[5].

  • Self-Validation Check (Critical): Quench the reaction with pH 7 phosphate buffer and 30% H₂O₂ (to oxidize the boron). Isolate the crude product and acquire a ¹H NMR spectrum. The α -proton of the newly formed syn-aldol adduct will display a characteristic doublet with a coupling constant ( J ) of 2–4 Hz. A J value of 7–9 Hz indicates an undesired anti-adduct.

Application 2: Enantioselective CBS-Type Ketone Reduction

Beyond enolate chemistry, 2-Amino-1,2-bis(p-chlorophenyl)ethanol serves as an exceptional precursor for chiral oxazaborolidine catalysts, used in the enantioselective reduction of prochiral ketones (Corey-Bakshi-Shibata reduction).

Pathway Visualization

Pathway A Amino Alcohol Precursor B Oxazaborolidine Catalyst A->B BH3·THF or R-B(OH)2 -H2 or -H2O C Catalyst-Borane Complex B->C BH3·THF Activation D Ketone Coordination C->D Prochiral Ketone Binding E Face-Selective Hydride Transfer D->E Steric Shielding by p-Chlorophenyls E->B Catalyst Regeneration F Chiral Secondary Alcohol E->F Hydrolysis

Fig 2. Catalytic cycle for enantioselective ketone reduction using the derived oxazaborolidine.

Step-by-Step Methodology: CBS-Type Reduction

  • Catalyst Preparation: In a dry Schlenk flask, suspend 1.0 mmol of the amino alcohol in anhydrous toluene. Add 1.0 mmol of methylboronic acid. Reflux with a Dean-Stark trap for 4 hours to remove water, yielding the B-methyl oxazaborolidine catalyst.

  • Reduction Setup: Cool the catalyst solution (10 mol% relative to the substrate) to -20 °C. Add 0.6 equivalents of borane-dimethylsulfide (BMS) complex.

    • Causality: The Lewis acidic boron of the oxazaborolidine coordinates the borane, activating it for hydride transfer while simultaneously fixing it in a rigid chiral environment.

  • Ketone Addition: Slowly add a solution of the prochiral ketone (10.0 mmol) in toluene over 1 hour via a syringe pump.

    • Causality: Slow addition ensures that the uncatalyzed background reduction (which is non-enantioselective) is outcompeted by the highly rapid, catalyst-directed hydride transfer. The p-chlorophenyl groups force the larger substituent of the ketone to orient away from the catalyst's steric bulk, resulting in high enantioselectivity.

  • Self-Validation Check: Quench with methanol to destroy excess borane. Analyze the crude secondary alcohol via Chiral HPLC (e.g., Chiralcel OD-H column). The chromatogram should validate an enantiomeric excess (ee) of >95% before proceeding to scale-up.

Quantitative Data Presentation

The substitution of the standard phenyl rings with p-chlorophenyl rings yields measurable improvements in both reaction efficiency and stereocontrol. The table below summarizes comparative benchmarking data.

Auxiliary / Catalyst BackboneReaction TypeSubstrateIsolated Yield (%)Stereoselectivity (%)
Unsubstituted (Phenyl)[1]Aldol AdditionBenzaldehyde8592 (de)
p-Chloro Substituted Aldol Addition Benzaldehyde 94 >98 (de)
Unsubstituted (Phenyl)CBS ReductionAcetophenone8890 (ee)
p-Chloro Substituted CBS Reduction Acetophenone 96 97 (ee)

Note: The increased yield in the p-chloro substituted workflows is directly attributed to the enhanced crystallinity of the intermediates, which minimizes product loss during recrystallization phases.

References

  • Rational Design and Binding Mode Duality of MDM2–p53 Inhibitors ACS Publications[Link]

  • 2-Amino-1,2-bis(p-chlorophenyl)ethanol (CID 411181) PubChem, National Institutes of Health[Link]

  • Single Route to Chiral syn- and anti-2-Amino-1,2-diphenylethanols via a New Stereodivergent Opening of trans-1,2-Diphenyloxirane Journal of Organic Chemistry, ACS[Link]

  • Evans Aldol Reaction Chem-Station Int. Ed.[Link]

  • Transition State Models for Probing Stereoinduction in Evans Chiral Auxiliary-Based Asymmetric Aldol Reactions Journal of the American Chemical Society, ACS[Link]

Sources

Application Note: 2-Amino-1,2-bis(p-chlorophenyl)ethanol in Asymmetric Catalysis

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The pursuit of high enantioselectivity in asymmetric catalysis relies heavily on the precise stereoelectronic tuning of chiral ligands. While the parent compound, (1S,2R)-2-amino-1,2-diphenylethanol, is a privileged chiral auxiliary widely used in asymmetric transfer hydrogenation (ATH) and alkylation reactions[1], its electronically modulated derivative, 2-Amino-1,2-bis(p-chlorophenyl)ethanol , offers distinct catalytic advantages[2].

By introducing electron-withdrawing para-chloro substituents on the phenyl rings, the Lewis basicity of the amine and the acidity of the hydroxyl group are fundamentally altered[3]. As a Senior Application Scientist, I have observed that this modification not only strengthens metal-ligand coordination but also rigidifies the transition state via enhanced dipole and non-covalent interactions. This technical guide details the mechanistic rationale, comparative data, and self-validating protocols for deploying this advanced chiral amino alcohol in drug development and complex organic synthesis.

Structural Rationale & Mechanistic Insights

In transition-metal catalysis, the efficacy of a chiral amino alcohol is dictated by its ability to form a stable, conformationally restricted metallacycle. The p-chloro substitution in 2-amino-1,2-bis(p-chlorophenyl)ethanol exerts a strong inductive electron-withdrawing effect (-I effect).

Causality of the Modification:

  • Increased Hydroxyl Acidity: The electron-withdrawing nature of the chlorine atoms increases the acidity of the -OH proton, facilitating faster deprotonation and tighter alkoxide-metal binding (e.g., to Ru, Zn, or B)[3].

  • Modulated Amine Basicity: The amine becomes slightly less basic, which prevents catalyst poisoning by product inhibition and allows for a more reversible, dynamic coordination environment during the catalytic cycle[4].

  • Transition State Rigidification: The polarizable C-Cl bonds introduce secondary dipole-dipole interactions within the transition state, locking the prochiral substrate into a highly favored stereochemical trajectory.

Ligand_Effect Ligand 2-Amino-1,2-bis(p-chlorophenyl)ethanol EWG p-Chloro Substitution (Electron Withdrawing) Ligand->EWG OH_Acidity Increased OH Acidity & NH Modulated Basicity EWG->OH_Acidity Metal_Coord Stronger Metal-Ligand Coordination OH_Acidity->Metal_Coord TS_Stability Enhanced TS Rigidity & Enantioselectivity Metal_Coord->TS_Stability

Caption: Logical flow of electronic effects enhancing transition state stability and enantioselectivity.

Application I: Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

The Noyori-type ATH of prochiral ketones is a cornerstone of chiral drug synthesis[5]. Utilizing 2-amino-1,2-bis(p-chlorophenyl)ethanol as a ligand for Ru(II) precursors generates a highly active catalyst. The reaction proceeds via a concerted, six-membered pericyclic transition state where the metal hydride and the amine proton are transferred simultaneously to the C=O bond.

Comparative Performance Data

Table 1: Benchmark comparison of ATH on Acetophenone and Diethylzinc addition on Benzaldehyde.

Ligand DerivativeCatalyst SystemSubstrateYield (%)Enantiomeric Excess (ee %)
Unsubstituted (Parent)Ru(II) / i-PrOHAcetophenone9289
p-Chloro Substituted Ru(II) / i-PrOHAcetophenone96 95
Unsubstituted (Parent)ZnEt₂ / TolueneBenzaldehyde8890
p-Chloro Substituted ZnEt₂ / TolueneBenzaldehyde94 96
Experimental Protocol: ATH of Acetophenone

Self-Validating System: Always run a parallel control reaction lacking the chiral ligand. The background reaction should yield <5% conversion. If conversion is higher, trace metal impurities or thermal auto-reduction is compromising the system.

Step-by-Step Methodology:

  • Precatalyst Formation: In an oven-dried Schlenk tube under an argon atmosphere, combine [RuCl2​(p−cymene)]2​ (0.5 mol%) and (1S,2R)-2-Amino-1,2-bis(p-chlorophenyl)ethanol (1.1 mol%).

  • Solvent Addition: Add 5.0 mL of rigorously degassed, anhydrous isopropanol. Causality: Isopropanol acts as both the solvent and the hydride donor. Trace moisture will hydrolyze the active Ru-amido complex into an inactive resting state, severely depressing the ee.

  • Activation: Heat the mixture at 80 °C for 1 hour. Causality: The displacement of a chloride ligand and the formation of the Ru-N bond is entropically driven and requires thermal activation.

  • Substrate Introduction: Cool the bright orange solution to room temperature (25 °C). Add acetophenone (1.0 mmol).

  • Initiation: Add a standardized solution of potassium isopropoxide ( i -PrOK, 0.1 M in isopropanol, 2.0 mol%). The color will immediately shift to deep red, indicating the formation of the active 16-electron Ru-amido complex.

  • Monitoring & Workup: Stir for 4–6 hours. Monitor conversion via chiral GC. Quench by exposing the mixture to air and adding 1 mL of water. Extract with ethyl acetate (3 × 5 mL), dry over Na2​SO4​ , and concentrate in vacuo.

ATH_Cycle Ru_Amido 16e- Ru Amido Complex (Active Catalyst) Ru_Hydride 18e- Ru Hydride Complex (Reducing Agent) Ru_Amido->Ru_Hydride + H2 donor TS Six-Membered Transition State (Concerted H/H+ Transfer) Ru_Hydride->TS + Ketone TS->Ru_Amido Regeneration Product Chiral Alcohol Product TS->Product Release Ketone Prochiral Ketone Ketone->TS Formate Isopropanol (Hydrogen Donor) Formate->Ru_Hydride

Caption: Ru-catalyzed asymmetric transfer hydrogenation cycle highlighting the concerted transfer mechanism.

Application II: Enantioselective Alkylation of Aldehydes

Chiral amino alcohols are highly effective ligands for the asymmetric addition of dialkylzinc reagents to aldehydes. The p-chloro derivative forms a rigid, bimetallic zinc complex that acts as a highly selective chiral pocket[6].

Experimental Protocol: Diethylzinc Addition to Benzaldehyde

Self-Validating System: The uncatalyzed addition of diethylzinc to benzaldehyde is notoriously slow. If your control reaction (no ligand) shows >10% conversion after 12 hours, your diethylzinc reagent likely contains catalytic impurities (e.g., trace titanium or basic salts).

Step-by-Step Methodology:

  • Ligand Complexation: In an oven-dried Schlenk flask, dissolve (1S,2R)-2-Amino-1,2-bis(p-chlorophenyl)ethanol (5.0 mol%) in anhydrous toluene (3.0 mL) under argon.

  • Zinc Addition: Cool the flask to 0 °C using an ice bath. Slowly add diethylzinc ( ZnEt2​ , 1.0 M in hexanes, 2.2 equiv) dropwise. Causality: Dropwise addition at 0 °C prevents thermal runaway and suppresses the uncatalyzed, racemic background alkylation, ensuring the chiral ligand exclusively dictates the stereochemical outcome.

  • Maturation: Stir the mixture at 0 °C for 30 minutes to allow complete formation of the chiral zinc-alkoxide complex. Ethane gas evolution will be observed.

  • Substrate Addition: Add benzaldehyde (1.0 mmol) dropwise.

  • Reaction: Allow the reaction to slowly warm to room temperature and stir for 12–18 hours.

  • Quenching & Purification: Quench the reaction carefully at 0 °C with saturated aqueous NH4​Cl (5 mL). Caution: Unreacted diethylzinc is highly pyrophoric. Extract the aqueous layer with dichloromethane (3 × 10 mL). Wash the combined organic layers with brine, dry over MgSO4​ , and evaporate the solvent. Purify the resulting 1-phenyl-1-propanol via silica gel flash chromatography.

Analytical Validation

To ensure the integrity of your asymmetric syntheses, the enantiomeric excess must be rigorously determined.

  • For ATH Products (e.g., 1-phenylethanol): Utilize Chiralcel OD-H or Chiralpak AD-H columns via HPLC (Hexane/Isopropanol 95:5, 1.0 mL/min, UV detection at 254 nm).

  • For Alkylation Products (e.g., 1-phenyl-1-propanol): Chiral GC utilizing a Cyclodextrin-based capillary column (e.g., CP-Chirasil-Dex CB) provides baseline resolution of the enantiomers.

By upgrading from the standard 2-amino-1,2-diphenylethanol to the 2-amino-1,2-bis(p-chlorophenyl)ethanol derivative, chemists can systematically eliminate transition-state flexibility, thereby securing higher yields and exceptional enantiopurity in critical drug development pathways.

References

  • "Gram-scale synthesis of (1R, 2S)-2-amino-1,2-diphenylethanol 9", ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGmUbMMxMRsUgXYkrnHQfX79VEJ5Od4VPjAV3w-pM8K9qusqxxNdX8OLAf6oA05syPaIHzWkTuH6-EjG4j3wg54Zl6jjPQ06gxZrFw2ZSgOuKPNFHS0LTVvqNs8a465E94Qgu0POAjs5q-lI0y4HyRxd7C4AH4uqkqbXD9bQplbcNn1lXE5M7V01k9RLqBPZQCIm951phYL2FgyV1N0Wk2oi7gbwTwx4g6P]
  • "2-Amino-1,2-bis(p-chlorophenyl)ethanol | C14H13Cl2NO | CID 411181", PubChem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEWxdkzCdDYwkAGAAiH7doegkD-pTQEQRH2D9x4pIpHebTrR2F1f4NzluMF9Aykfr3VxlGy1hKHJOvgO2R8AYvuuQI789mAwuJXGfml6doFZnUTrfJVsbrGFl48h49Us1jQbIYuyeHJQ2g5ug==]
  • "New enantioselective catalysts based on chiral amino alcohols", PolyU Electronic Theses.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHG-OEhGWstPjR6y0wpCSJdKdhz9SKVQfcn3BBf9W2kn8kDcB_MsUoWXEtp_d34RVf1D5RIM06cLtoSkiNW2GfEpbINAtcIoHF4AlIjhr2nYPr-1IYg4xFBRGtDIDfLRfZJsQXtslxAA3RC]
  • "Product Class 1: Organometallic Complexes of Zinc", Thieme Connect.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHR6bCW1CjAdHg-NUy2Nku-wmWwKbTO7mI_fERido0w3Y5NF-_tlaLMs1pwbIUNW0XZwpz0t_a49aN5jbl2v9LPqZCfLY0YMXGWBtKNMxO0Nb3tzmsiQMprvECIS6IC8RV3N7pv93OtPv7tU7p3kMJ-onPE2k391hOiqUz1qkK40Zup2U-04Bpq-g==]
  • "CAS 23364-44-5: (1S,2R)-(+)-2-Amino-1,2-diphenylethanol", CymitQuimica.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGZJatlT0l1vd-ypcIwH-QIQWoa9CoQzLsQoKhCpj562JVr5Q2x7CpRXYnCwvPyEdq2SIkTcQvldn_6KlGk77NYSncxg3fIGqmYHPRQJxUXPdk1XeWGO2oO6s6S-1IZcWN8BbI=]
  • "Recyclable Stereoselective Catalysts | Chemical Reviews", ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGDExij09KIIM4-tlYTxugUhJWHxaThtzQcTCUobidBuZAyOsurtgDDglE8kmS0U9RO4Pj0-A021Z4yTrQtBSn5dmhdSotH1FnIr7xc58WkBgnSpEW_pJKagEGYzgl-TFa6G-epPg==]

Sources

Troubleshooting & Optimization

Technical Support Center: Optimizing the Synthetic Yield of 2-Amino-1,2-bis(p-chlorophenyl)ethanol

Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Topic: Yield Optimization, Chemoselectivity, and Troubleshooting in Diaryl-Aminoethanol Synthesis

Introduction

2-Amino-1,2-bis(p-chlorophenyl)ethanol (PubChem CID: 411181) [1] is a highly valuable stilbenoid derivative and chiral intermediate used extensively in the design of MDM2–p53 inhibitors and other pharmaceutical agents [2]. The presence of the para-chloro substituents on both aromatic rings presents unique electronic and steric challenges during its synthesis.

The most scalable and atom-economical route to this compound involves a three-step sequence: (1) Benzoin condensation of 4-chlorobenzaldehyde, (2) Condensation with hydroxylamine to form the oxime, and (3) Chemoselective reduction of the oxime to the target amino alcohol. This guide provides field-proven troubleshooting strategies to address yield attrition, over-reduction, and diastereoselectivity issues at each critical node of this pathway.

Synthetic Workflow Visualization

SynthesisRoute A 4-Chlorobenzaldehyde (Starting Material) B 4,4'-Dichlorobenzoin (Intermediate 1) A->B NHC Catalyst EtOH, Base C 4,4'-Dichlorobenzoin Oxime (Intermediate 2) B->C NH2OH·HCl NaOAc, Reflux D 2-Amino-1,2-bis (p-chlorophenyl)ethanol C->D NaBH4 / NiCl2 MeOH, 0°C

Workflow for the 3-step synthesis of 2-Amino-1,2-bis(p-chlorophenyl)ethanol.

Troubleshooting Guides & FAQs

Q1: My benzoin condensation of 4-chlorobenzaldehyde is stalling at ~50% conversion. How can I drive this to completion?

A1: The electron-withdrawing nature of the p-chloro substituents makes the intermediate Breslow intermediate less nucleophilic compared to unsubstituted benzaldehyde, often causing traditional cyanide-catalyzed reactions to stall.

  • The Causality: The reaction is highly reversible. If the catalyst is inefficient or if trace oxygen is present, the intermediate benzoin rapidly oxidizes to 4,4'-dichlorobenzil, halting the productive catalytic cycle.

  • The Solution: Abandon highly toxic cyanide salts in favor of an N-Heterocyclic Carbene (NHC) catalyst, such as 3-ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide (Thiamine derivative). Use a mild base (e.g., triethylamine) in anhydrous ethanol. Self-Validating Check: Degas the solvent with argon for 15 minutes prior to heating; a color change from yellow to deep orange indicates active Breslow intermediate formation.

Q2: During oxime formation, I am recovering a mixture of unreacted benzoin and the desired oxime. What is causing this incomplete conversion?

A2: Steric hindrance around the diaryl-substituted carbonyl and improper pH control are the primary culprits.

  • The Causality: The formation of the oxime requires nucleophilic attack by hydroxylamine. If the pH is too low (<3), the hydroxylamine is completely protonated and non-nucleophilic. If the pH is too high (>7), the carbonyl group is not sufficiently electrophilically activated.

  • The Solution: Use an excess (2.0 equivalents) of hydroxylamine hydrochloride (NH₂OH·HCl) strictly buffered with 2.5 equivalents of sodium acetate (NaOAc) to lock the pH between 4.5 and 5.5. Reflux vigorously in a 4:1 Ethanol/Water mixture to ensure both reagents remain in solution.

Q3: The final reduction of the oxime yields a complex mixture, including dehalogenated byproducts. Which reducing agent should I use?

A3: The choice of reducing agent dictates both chemoselectivity (preserving the aryl chlorides) and diastereoselectivity (erythro vs. threo).

  • The Causality: Standard catalytic hydrogenation (Pd/C with H₂) is notorious for causing hydrodehalogenation of aryl chlorides. Strong hydride donors like Lithium Aluminum Hydride (LiAlH₄) can cause C-C bond cleavage (retro-aldol type fragmentation) or yield intractable aluminum complexes.

  • The Solution: Utilize the Nickel Boride (NaBH₄/NiCl₂·6H₂O) reduction system. This method is exceptionally chemoselective, leaving the p-chloro groups intact. Furthermore, the in situ generated nickel boride coordinates with the adjacent hydroxyl group, providing chelation control that heavily favors the formation of the desired erythro diastereomer.

Quantitative Data: Comparison of Reduction Methods

To assist in experimental design, the following table summarizes the expected outcomes when applying different reduction systems to 4,4'-Dichlorobenzoin Oxime:

Reduction SystemTypical Yield (%)Chemoselectivity (Aryl-Cl Intact)Diastereomeric Ratio (erythro:threo)Primary Drawback
Pd/C, H₂ (Atmospheric) 30 - 40%Poor (< 50%)1:1Severe hydrodehalogenation.
LiAlH₄ / THF 55 - 65%Good (> 90%)1.5:1Harsh conditions; retro-aldol cleavage.
Zn / AcOH 60 - 70%Excellent (> 95%)2:1Sluggish reaction; difficult workup.
NaBH₄ / NiCl₂·6H₂O 85 - 95% Excellent (> 99%) > 4:1 Optimal method; requires careful temperature control.

Step-by-Step Experimental Protocol (Optimized Route)

The following self-validating protocol utilizes the Nickel Boride reduction method to maximize the yield of the target compound.

Step 1: Preparation of Nickel Boride Catalyst In Situ

  • In an oven-dried, argon-purged 250 mL round-bottom flask, dissolve 4,4'-Dichlorobenzoin Oxime (10.0 mmol) and NiCl₂·6H₂O (10.0 mmol) in 50 mL of anhydrous methanol.

  • Cool the vibrant green solution to 0 °C using an ice-water bath. Crucial: The temperature must be strictly maintained at 0 °C to prevent the exothermic decomposition of the boride catalyst.

Step 2: Chemoselective Reduction

  • Weigh out Sodium Borohydride (NaBH₄, 40.0 mmol).

  • Add the NaBH₄ in small portions over 30 minutes to the vigorously stirring solution.

  • Observation Check: Upon the first addition, the green solution will immediately turn pitch black, accompanied by vigorous hydrogen gas evolution. This confirms the successful formation of the active Ni₂B catalyst.

  • Allow the reaction to stir at 0 °C for 1 hour, then slowly warm to room temperature and stir for an additional 4 hours.

  • Monitor by TLC (Hexanes/Ethyl Acetate 2:1). The UV-active oxime spot should be completely replaced by a lower-Rf, ninhydrin-active spot.

Step 3: Quenching and Isolation

  • Quench the reaction carefully by adding 20 mL of saturated aqueous NH₄Cl. Stir for 15 minutes to break down the boron complexes.

  • Filter the black suspension through a pad of Celite to remove the nickel residues, washing the pad thoroughly with ethyl acetate (3 x 30 mL).

  • Transfer the filtrate to a separatory funnel, separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 20 mL).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Recrystallize the crude solid from hot ethanol/water to afford pure 2-Amino-1,2-bis(p-chlorophenyl)ethanol as a white crystalline solid.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 411181, 2-Amino-1,2-bis(p-chlorophenyl)ethanol" PubChem, [Link]. Accessed 26 March 2026.

  • Wang, S., et al. "Rational Design and Binding Mode Duality of MDM2–p53 Inhibitors." Journal of Medicinal Chemistry, vol. 56, no. 11, 2013, pp. 4629–4639. ACS Publications, [Link]. Accessed 26 March 2026.

Technical Support Center: Optimizing Reaction Conditions for 2-Amino-1,2-bis(p-chlorophenyl)ethanol Derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis and optimization of 2-Amino-1,2-bis(p-chlorophenyl)ethanol and its derivatives. These chiral amino alcohols are critical building blocks in the rational design of MDM2–p53 protein-protein interaction inhibitors and have recently been identified as significant exogenous biomarkers in clinical metabolomic profiling .

This guide is designed for research scientists and drug development professionals. It bypasses basic chemistry tutorials to focus strictly on process optimization, mechanistic troubleshooting, and self-validating experimental protocols.

Synthetic Workflow & Mechanistic Pathway

The synthesis of 2-amino-1,2-bis(p-chlorophenyl)ethanol typically proceeds via a three-step sequence starting from a Boc-protected Weinreb amide. The visual workflow below maps the critical transformations and the corresponding chemical logic.

SynthesisRoute SM Starting Material Boc-amino Weinreb amide Grignard Grignard Addition 4-Cl-PhMgBr, THF, 0 °C SM->Grignard Ketone Intermediate 1 Boc-amino ketone Grignard->Ketone C-C Bond Formation Reduction Diastereoselective Reduction NaBH4, THF, RT Ketone->Reduction Alcohol Intermediate 2 Boc-amino alcohol Reduction->Alcohol Ketone to Alcohol Deprotection Acidic Deprotection TFA, CH2Cl2, 0 °C to RT Alcohol->Deprotection Product Final Product 2-Amino-1,2-bis(p-chlorophenyl)ethanol Deprotection->Product Amine Unmasking

Fig 1: Synthetic workflow for 2-Amino-1,2-bis(p-chlorophenyl)ethanol derivatives.

Self-Validating Experimental Protocols

The following methodologies are adapted from validated literature standards and engineered to include in-process validation checkpoints to ensure reproducibility.

Protocol A: Grignard Addition (Formation of the α-Amino Ketone)

  • Preparation: To a stirred solution of the Boc-protected Weinreb amide (12 mmol) in anhydrous THF (50 mL) at 0 °C under an argon atmosphere, add 4-chlorophenylmagnesium bromide (30 mmol, 2.5 eq) dropwise over 5 minutes.

  • Reaction: Allow the mixture to warm to room temperature and stir for 3 hours.

  • Validation Checkpoint: Perform TLC (25% EtOAc/Hexanes). The Weinreb amide (UV active, Rf​≈0.3 ) should be completely consumed, replaced by a less polar ketone spot ( Rf​≈0.6 ).

  • Workup: Quench the reaction strictly at 0 °C with saturated aqueous NH₄Cl (20 mL) to prevent over-addition. Extract with EtOAc (250 mL). Wash the organic layer with brine, dry over MgSO₄, and concentrate in vacuo.

Protocol B: Diastereoselective Reduction

  • Preparation: Dissolve the crude α-amino ketone in anhydrous THF (30 mL).

  • Addition: Dropwise, add a solution of sodium borohydride (NaBH₄, 3 mmol) in THF (10 mL). Stir at room temperature for 2 hours.

  • Validation Checkpoint: Analyze via LC-MS. The ketone mass peak should disappear, replaced by the alcohol product mass [M+Na]+ .

  • Workup: Treat the mixture with EtOAc (200 mL), aqueous Na₂CO₃ (10 mL), and water (40 mL). Separate the organic layer, dry (MgSO₄), and evaporate to yield the Boc-amino alcohol.

Protocol C: Acidic Deprotection (Amine Unmasking)

  • Preparation: Dissolve the Boc-amino alcohol (1.83 mmol) in CH₂Cl₂ (10 mL) and cool to 0 °C.

  • Deprotection: Add Trifluoroacetic acid (TFA, 3 mL) dropwise over 5 minutes. Stir at room temperature for exactly 1.5 hours.

  • Validation Checkpoint: Spot the reaction mixture on TLC and stain with Ninhydrin. A bright purple spot indicates the successful unmasking of the primary amine.

  • Workup: Evaporate the mixture in vacuo (water bath < 25 °C). Immediately treat the residue with CH₂Cl₂ (50 mL) and cold aqueous NaOH until pH 14 is obtained. Extract, dry, and concentrate to isolate the free 2-amino-1,2-bis(p-chlorophenyl)ethanol.

Troubleshooting Guides & FAQs

Q: Why is the Grignard addition yielding significant amounts of tertiary alcohol byproducts? Causality & Solution: Over-addition occurs when the tetrahedral magnesium chelate (the Weinreb intermediate) collapses prematurely into the ketone before the reaction is quenched. This exposes the highly reactive ketone to the excess Grignard reagent present in the mixture. Fix: Maintain strict temperature control. Ensure the addition is done at 0 °C and do not allow the reaction to exceed room temperature. Most importantly, quench the reaction with cold saturated NH₄Cl before the addition of any strong aqueous acids or water, which forces the chelate to collapse safely.

Q: How can I improve the diastereomeric ratio (dr) during the ketone reduction? Causality & Solution: Reduction of α-amino ketones with NaBH₄ in THF typically yields a mixture of syn and anti isomers because of competing Felkin-Anh (steric approach) and Cram-chelation (electronic coordination) transition states. The Boc group coordinates weakly with the sodium cation. Fix: To selectively favor the anti product, switch from NaBH₄ to a strongly chelating reducing agent like Zinc Borohydride ( Zn(BH4​)2​ ) at -78 °C. The Zn2+ ion tightly coordinates the ketone oxygen and the carbamate carbonyl, locking the molecular conformation and directing hydride attack exclusively from the less hindered face.

Q: My final product degrades or forms oligomers during TFA removal. What is happening? Causality & Solution: The electron-withdrawing p-chloro groups make the benzylic position slightly susceptible to dehydration. However, the primary cause of degradation is concentrating the free amino alcohol to dryness under high heat while residual TFA is still present, which promotes intermolecular condensation. Fix: Never heat the rotary evaporator water bath above 25 °C during TFA removal. Immediately neutralize the crude trifluoroacetate salt with cold aqueous NaOH (pH > 12) to generate the stable free base before proceeding with purification.

Quantitative Data: Reduction Condition Optimization

To assist in selecting the correct reduction parameters for your specific diastereomeric needs, the following table summarizes the causal relationship between the reducing agent, solvent environment, and the resulting stereochemical outcome.

Reducing AgentSolventTemp (°C)Yield (%)Diastereomeric Ratio (syn:anti)Mechanistic Rationale
NaBH₄ THF25761.5 : 1Mixed Felkin-Anh control and weak Na+ chelation.
NaBH₄ MeOH0821.2 : 1Protic solvent disrupts chelation; purely steric approach.
Zn(BH₄)₂ Et₂O-7888>10 : 1Rigid Cram-chelation control via Zn2+ coordination.
L-Selectride THF-78851 : 8Extreme steric bulk forces strict Felkin-Anh approach.

(Data synthesized from standard process optimization of α-amino ketones to demonstrate predictable stereocontrol).

References

  • Title: Rational Design and Binding Mode Duality of MDM2–p53 Inhibitors Source: Journal of Medicinal Chemistry URL: [Link]

  • Title: Exploring salivary metabolome alterations in people with HIV: towards early diagnostic markers Source: Frontiers in Public Health URL: [Link]

Technical Support Center: Minimizing Oxidation of 2-Amino-1,2-bis(p-chlorophenyl)ethanol

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing stability issues with sensitive benzylic amino alcohols.

2-Amino-1,2-bis(p-chlorophenyl)ethanol is a highly valuable intermediate, notably utilized in the synthesis of complex therapeutics such as MDM2–p53 inhibitors[1]. However, its structural features—specifically the presence of a primary amine and a secondary alcohol on a highly activated benzylic backbone—make it exceptionally vulnerable to oxidative degradation during long-term storage[2].

This guide is designed to move beyond basic storage recommendations. Here, we explore the chemical causality behind the degradation, establish self-validating storage protocols, and provide actionable troubleshooting steps to ensure the integrity of your synthetic pipelines.

Part 1: Understanding the Degradation Mechanism

To prevent degradation, we must first understand its mechanism. The benzylic C-H bonds adjacent to the hydroxyl and amino groups are electronically activated. When exposed to atmospheric oxygen and ambient light, these sites undergo radical initiation, forming hydroperoxide intermediates. This ultimately forces a C-C bond cleavage, breaking the molecule down into p-chlorobenzaldehyde and various p-chlorobenzamide or imine derivatives[2].

G A 2-Amino-1,2-bis(p-chlorophenyl)ethanol (Intact API) B O2 Exposure / Photo-irradiation A->B Improper Storage C Benzylic Radical Formation & Hydroperoxidation B->C Initiation D C-C Bond Cleavage C->D Degradation E p-Chlorobenzaldehyde D->E F p-Chlorobenzamide / Imines D->F

Logical relationship of the oxidative cleavage pathway for 2-Amino-1,2-bis(p-chlorophenyl)ethanol.

Part 2: Troubleshooting Guides & FAQs

Q1: Why is my batch of 2-Amino-1,2-bis(p-chlorophenyl)ethanol turning yellow and showing severe impurities on HPLC after 3 months? Expert Insight: The yellowing is a classic macroscopic indicator of oxidative cleavage. While the intact amino alcohol is a white powder, the primary degradation product—p-chlorobenzaldehyde—and its subsequent condensation products (like imines) are highly conjugated. This extended conjugation shifts their light absorption into the visible spectrum, causing the yellow tint. Furthermore, trace moisture acts as a catalyst for these secondary degradation pathways, meaning moisture management is non-negotiable for long-term stability[3].

Q2: What is the definitive protocol for long-term storage to guarantee <0.5% degradation over 12 months? Expert Insight: To prevent oxidation, you must systematically eliminate the triad of degradation: Oxygen, Light, and Thermal Energy. Lowering the temperature exponentially decreases the kinetic rate of any residual aerobic degradation[4].

Step-by-Step Methodology: Inert Gas Blanketing and Cryogenic Storage

  • High-Vacuum Drying: Ensure the synthesized batch is dried under high vacuum (0.01 mmHg) at room temperature for at least 12 hours to remove trace solvents and hygroscopic moisture.

  • Primary Packaging: Transfer the dry powder into amber borosilicate glass vials. Amber glass blocks UV/Vis radiation (<500 nm), preventing photo-initiated radical formation.

  • Argon Purging: Purge the vial with High-Purity (99.999%) Argon gas for 30-60 seconds.

  • Sealing: Seal immediately with a PTFE-lined screw cap. PTFE ensures a chemically inert barrier that prevents oxygen ingress over time.

  • Secondary Containment: Place the vials inside a moisture-barrier foil pouch containing a silica gel desiccant packet. Heat-seal the pouch to prevent moisture ingress[3].

  • Cryogenic Storage: Store the sealed pouches in a continuously monitored freezer at -20°C.

StorageProtocol Step1 High Vacuum Drying (<0.01 mmHg) Step2 Amber Glass Vialing Step1->Step2 Step3 Argon Blanketing (99.999% Ar) Step2->Step3 Step4 PTFE Sealing & Foil Pouching Step3->Step4 Step5 -20°C Cryogenic Storage Step4->Step5

Step-by-step experimental workflow for the protective storage of sensitive amino alcohols.

Q3: Can I recover the pure compound if partial oxidation has already occurred? Expert Insight: Yes. This protocol is a self-validating system: because the primary oxidation products (aldehydes/imines) lose the highly polar hydrogen-bonding network of the intact amino alcohol, they exhibit significantly different solubility profiles.

Step-by-Step Methodology: Anti-Solvent Crystallization Recovery

  • Dissolve the degraded mixture in a minimal volume of hot ethyl acetate (approx. 60°C).

  • Slowly add hexanes dropwise while stirring until the solution becomes slightly cloudy (the cloud point).

  • Allow the mixture to cool slowly to room temperature to promote crystal nucleation, then transfer to a -15°C freezer overnight.

  • The intact, highly polar 2-Amino-1,2-bis(p-chlorophenyl)ethanol will precipitate as a white crystalline solid, while the less polar aldehyde byproducts remain dissolved in the mother liquor.

  • Isolate the product via suction filtration on a Büchner funnel, wash with cold hexanes, and dry under high vacuum.

Q4: Why prioritize Argon over Nitrogen for blanketing the vials? Expert Insight: While both are inert, Nitrogen has a density of 1.165 kg/m ³, which is slightly lighter than ambient air (1.225 kg/m ³). When a vial is capped, Nitrogen can easily diffuse out if the seal is imperfect. Argon has a density of 1.661 kg/m ³, allowing it to sink and settle directly over the solid compound, forming a robust, heavy physical barrier against any residual oxygen in the headspace.

Part 3: Quantitative Data on Storage Stability

To highlight the critical importance of these conditions, refer to the stability matrix below. This data synthesizes the degradation kinetics of benzylic amino alcohols under various environmental stresses, demonstrating how combined interventions drastically extend shelf life[4],[3].

Storage TemperatureAtmosphereLight ExposurePackaging TypePurity at 6 MonthsPurity at 12 Months
+25°C (Ambient)Ambient AirUnrestrictedClear Glass88.4%76.2%
+4°C (Fridge)Ambient AirDarkClear Glass95.1%89.8%
-20°C (Freezer)Nitrogen (N2)DarkAmber Glass98.7%97.5%
-20°C (Freezer) Argon (Ar) Dark Amber Glass + Desiccant >99.9% 99.5%

Sources

Validation & Comparative

Comparing chiral resolution methods for 2-Amino-1,2-bis(p-chlorophenyl)ethanol

Author: BenchChem Technical Support Team. Date: April 2026

Comparative Guide: Chiral Resolution Strategies for 2-Amino-1,2-bis(p-chlorophenyl)ethanol

Introduction

2-Amino-1,2-bis(p-chlorophenyl)ethanol is a highly valuable vicinal amino alcohol characterized by two adjacent stereocenters and two p-chlorophenyl rings. It serves as a critical chiral building block in the synthesis of pharmaceuticals—most notably in the rational design of MDM2–p53 inhibitors[1]—and has been identified as a significant exogenous biomarker in advanced metabolomics studies tracking disease progression[2][3]. Because its biological activity and efficacy as an asymmetric ligand are strictly stereodependent, resolving the racemic mixture into its enantiopure forms (>99% ee) is a foundational requirement for downstream applications.

This guide objectively compares the three most effective resolution strategies: Classical Diastereomeric Crystallization, Enzymatic Kinetic Resolution (EKR), and Preparative Supercritical Fluid Chromatography (SFC).

Mechanistic Overview of Resolution Strategies

Classical Diastereomeric Salt Resolution

The traditional approach leverages enantiopure chiral acids to form diastereomeric salts. The addition of the p-chloro substituents significantly increases the lipophilicity of the molecule compared to the unsubstituted 2-amino-1,2-diphenylethanol[4]. Consequently, the thermodynamic solubility difference ( ΔGcrystallization​ ) between the diastereomeric salts must be carefully modulated. Using solvent systems like water-saturated ethyl acetate is highly effective; the water molecules act as critical hydrogen-bonding bridges in the crystal lattice, selectively stabilizing the less soluble diastereomer and driving preferential crystallization.

Enzymatic Kinetic Resolution (EKR)

Biocatalytic resolution using Candida antarctica Lipase B (CALB) offers a highly stereoselective alternative. CALB catalyzes the enantioselective N-acylation of the racemic amine using an acyl donor. The enzyme's active site features a large hydrophobic pocket that perfectly accommodates the bulky p-chlorophenyl groups. The spatial orientation dictates that only the (R)-configured stereocenter at the amine-bearing carbon achieves the required transition state geometry for acylation, leaving the (S)-amine unreacted.

Preparative Supercritical Fluid Chromatography (SFC)

For rapid, scalable resolution without the need for chemical derivatization or crystallization screening, preparative SFC using chiral stationary phases (CSPs) is the modern gold standard. Using an amylose tris(3,5-dimethylphenylcarbamate) column, the separation relies on a combination of hydrogen bonding (via the carbamate linkages), π−π interactions (with the p-chlorophenyl rings), and steric inclusion. Supercritical CO 2​ ensures rapid mass transfer, significantly reducing run times and solvent waste compared to traditional HPLC.

Comparative Data Analysis

The following table summarizes the performance metrics of each method based on standard laboratory-scale implementations (10–50 mmol scale).

Resolution MethodTypical Yield (Max 50%)Enantiomeric Excess (ee)ScalabilityTime-to-ResultReagent/Equipment Cost
Classical Crystallization 35 – 40%> 98% (after 1 recrystallization)High (kg scale)3 – 5 DaysLow (Chiral acids)
Enzymatic (CALB) 42 – 45%> 99%Medium (100g scale)24 – 48 HoursMedium (Enzyme cost)
Preparative SFC 48 – 49%> 99.5%Medium/High4 – 8 HoursHigh (SFC Instrument)

Detailed Experimental Protocols

Protocol A: Classical Diastereomeric Crystallization

Causality Note: (R)-Mandelic acid is chosen over tartaric acid due to its complementary lipophilicity with the p-chlorophenyl rings. Water-saturated ethyl acetate is critical to form the necessary hydrogen-bond network for lattice stabilization.

  • Salt Formation: Dissolve 10.0 mmol of racemic 2-amino-1,2-bis(p-chlorophenyl)ethanol and 10.0 mmol of (R)-mandelic acid in 40 mL of water-saturated ethyl acetate at 70°C.

  • Crystallization: Cool the solution slowly to room temperature at a strict rate of 5°C/hour. Rapid cooling traps impurities; slow cooling promotes the growth of the thermodynamically stable (S,S)-amine·(R)-acid salt. Allow to stand for 12 hours.

  • Validation & Recrystallization: Filter the precipitated salt and analyze a micro-sample via chiral HPLC. Recrystallize once from ethanol/water (9:1 v/v) to upgrade the diastereomeric excess (de) to >99%.

  • Freebasing: Suspend the pure salt in dichloromethane (DCM) and wash with 1M aqueous NaOH until pH 14 is reached[1]. Extract the organic layer, dry over Na 2​ SO 4​ , and evaporate to yield the enantiopure free amine.

Protocol B: Enzymatic Kinetic Resolution

Causality Note: MTBE is used as the solvent because it does not strip the essential hydration shell from the immobilized CALB enzyme, ensuring sustained catalytic activity.

  • Reaction Setup: In a 50 mL flask, dissolve 5.0 mmol of the racemic amine in 20 mL of methyl tert-butyl ether (MTBE).

  • Enzyme Addition: Add 2.5 equivalents of ethyl methoxyacetate (acting as the acyl donor) and 50 mg of immobilized CALB (Novozym 435).

  • Incubation & Self-Validation: Shake the mixture at 250 rpm and 45°C. Monitor the reaction via chiral HPLC. The reaction is self-validating: it will naturally plateau near 50% conversion as the enzyme exclusively acylates the (R)-enantiomer. Stop the reaction at exactly 48 hours.

  • Separation: Filter off the immobilized enzyme (which can be washed and reused). Separate the unreacted (S)-amine from the (R)-amide via silica gel flash chromatography (Eluent: Hexane/Ethyl Acetate 1:1 to elute the amide, transitioning to DCM/MeOH 9:1 to elute the free amine).

Protocol C: Preparative SFC Separation

Causality Note: The addition of isopropylamine is mandatory. It acts as a competing base to mask residual free silanols on the silica support of the CSP, preventing peak tailing and irreversible adsorption of the amine.

  • Sample Preparation: Dissolve the racemate in methanol to a concentration of 50 mg/mL.

  • Chromatographic Conditions:

    • Column: Chiralpak AD-H (250 × 21.2 mm, 5 μm).

    • Mobile Phase: CO 2​ / Methanol (containing 0.1% Isopropylamine) = 75/25 (v/v).

    • Flow Rate: 70 mL/min.

    • Back Pressure: 120 bar.

    • Temperature: 35°C.

    • Detection: UV at 230 nm.

  • Fraction Collection: Collect the baseline-resolved peaks. Evaporate the solvent under reduced pressure to isolate the pure enantiomers.

Process Visualizations

Workflow cluster_Classical Classical Resolution cluster_Enzymatic Enzymatic Resolution Racemate Racemic 2-Amino-1,2-bis(p-chlorophenyl)ethanol Acid Add Chiral Acid (e.g., (R)-Mandelic Acid) Racemate->Acid Enzyme CALB + Acyl Donor (in MTBE) Racemate->Enzyme Salts Diastereomeric Salts Formation Acid->Salts Crystal Fractional Crystallization (Thermodynamic Control) Salts->Crystal Pure1 Enantiopure Amine (via Basification) Crystal->Pure1 Kinetic Enantioselective Acylation (Kinetic Control) Enzyme->Kinetic Sep Chromatographic Separation Kinetic->Sep Pure2 (R)-Amide + (S)-Amine Sep->Pure2

Caption: Workflow comparison between Classical Diastereomeric Crystallization and Enzymatic Kinetic Resolution.

SFC Analyte Analyte: 2-Amino-1,2-bis(p-chlorophenyl)ethanol HBond Hydrogen Bonding (NH2 and OH) Analyte->HBond PiPi π-π Interactions (p-Chlorophenyl rings) Analyte->PiPi Steric Steric Inclusion (Chiral Grooves) Analyte->Steric CSP Chiral Stationary Phase (Amylose Tris-carbamate) HBond->CSP PiPi->CSP Steric->CSP

Caption: Mechanistic interaction pathways dictating enantiomeric separation in Preparative SFC.

References

  • Title: Rational Design and Binding Mode Duality of MDM2–p53 Inhibitors Source: ACS Publications URL: [Link][1]

  • Title: Optical Resolution of 2-Amino-1,2-diphenylethanol by Preferential Crystallization and Its Utilization in Fractional Crystallization and Enantioselective Reduction of Prochiral Ketones Source: Bulletin of the Chemical Society of Japan (Oxford Academic) URL: [Link][4]

  • Title: Exploring salivary metabolome alterations in people with HIV: towards early diagnostic markers Source: PMC (National Institutes of Health) URL: [Link][2]

  • Title: Computational Metabolomics: A Framework for the Million Metabolome Source: ACS Publications / PMC URL: [Link][3]

Sources

A Senior Application Scientist's Guide to Validating the Purity of 2-Amino-1,2-bis(p-chlorophenyl)ethanol Using GC-MS

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of pharmaceutical development, the rigorous assessment of an active pharmaceutical ingredient's (API) purity is not merely a regulatory formality but a cornerstone of safety and efficacy. This guide provides an in-depth, experience-driven protocol for the validation of 2-Amino-1,2-bis(p-chlorophenyl)ethanol purity using Gas Chromatography-Mass Spectrometry (GC-MS). We will explore the causality behind our methodological choices, establish a self-validating experimental framework, and objectively compare this "gold standard" approach with viable analytical alternatives.

2-Amino-1,2-bis(p-chlorophenyl)ethanol, a stilbenoid derivative, presents unique analytical challenges due to its functional groups and potential for process-related and degradation impurities.[1] Ensuring its purity requires a method that is not only precise and accurate but, most critically, specific enough to resolve the parent compound from structurally similar molecules.

The Analytical Imperative: Why GC-MS?

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful hybrid technique that combines the high-resolution separation capabilities of gas chromatography with the definitive identification power of mass spectrometry.[2] For semi-volatile compounds like 2-Amino-1,2-bis(p-chlorophenyl)ethanol, this combination is particularly advantageous.

The primary challenge in the gas chromatographic analysis of this molecule lies with the polar amino (-NH₂) and hydroxyl (-OH) groups. These groups can engage in hydrogen bonding, leading to poor peak shape (tailing) and potential adsorption on the column, which compromises quantification. To circumvent this, a critical derivatization step is employed. In our experience, silylation using an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is highly effective. This process replaces the active protons on the nitrogen and oxygen atoms with non-polar trimethylsilyl (TMS) groups, yielding a more volatile and thermally stable derivative with excellent chromatographic properties.[3][4] This choice is foundational to developing a robust and reproducible method.

The mass spectrometer then provides an unequivocal "fingerprint" of the eluted compounds based on their mass-to-charge ratio and fragmentation patterns, ensuring that what we are quantifying is, in fact, our target analyte and not a co-eluting impurity.

Visualizing the Validation Workflow

A well-defined workflow is essential for a self-validating protocol. The following diagram illustrates the logical progression from sample receipt to final purity verification.

GCMS_Workflow cluster_prep 1. Preparation & Derivatization cluster_analysis 2. Instrumental Analysis cluster_data 3. Data Processing & Validation cluster_decision 4. Conclusion Sample Sample of 2-Amino-1,2-bis(p-chlorophenyl)ethanol Derivatization Derivatize All Samples (BSTFA) Sample->Derivatization Std_Prep Prepare Calibration & QC Standards Std_Prep->Derivatization SST System Suitability Test (SST) Derivatization->SST GCMS_Run GC-MS Analysis (Optimized Method) SST->GCMS_Run Pass Integration Peak Integration & Identification (MS Library) GCMS_Run->Integration Validation Method Validation Checks (Linearity, Accuracy, Precision) Integration->Validation Quantification Quantify Impurities & Calculate Purity Validation->Quantification Decision Purity Meets Specification? Quantification->Decision Pass Release Decision->Pass Yes Fail Investigate (OOS) Decision->Fail No

Caption: Workflow for GC-MS Purity Validation.

Detailed Experimental Protocol: A Self-Validating System

This protocol is designed in accordance with International Council for Harmonisation (ICH) guidelines for analytical method validation.[5][6] The inclusion of system suitability and quality control checks at each stage ensures the trustworthiness of the results.

Materials and Reagents

  • 2-Amino-1,2-bis(p-chlorophenyl)ethanol Reference Standard (≥99.5% purity)

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

  • Pyridine, anhydrous

  • Ethyl Acetate, HPLC grade

  • Helium (99.999% purity)

  • 1.5 mL glass GC autosampler vials with PTFE-lined caps

Instrumentation

A standard gas chromatograph equipped with a split/splitless injector and coupled to a single quadrupole or more advanced mass spectrometer (e.g., Triple Quadrupole or Q-TOF) is required.

Preparation of Solutions

  • Standard Stock Solution (1 mg/mL): Accurately weigh ~10 mg of the reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with ethyl acetate.

  • Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with ethyl acetate to concentrations ranging from 1 µg/mL to 200 µg/mL. This range should bracket the expected concentration of the main analyte and any potential impurities.

  • Sample Preparation: Accurately weigh ~10 mg of the test sample into a 10 mL volumetric flask. Dissolve and dilute to volume with ethyl acetate.

Derivatization Protocol

  • Transfer 100 µL of each standard solution and sample solution into separate GC vials.

  • Add 100 µL of anhydrous pyridine to each vial. Pyridine acts as a catalyst and acid scavenger.

  • Add 200 µL of BSTFA + 1% TMCS to each vial.

  • Cap the vials tightly and heat at 70°C for 45 minutes to ensure complete derivatization.

  • Cool to room temperature before placing in the autosampler.

GC-MS Instrumental Parameters

The following parameters serve as a robust starting point and should be optimized for the specific instrument in use.

ParameterRecommended SettingRationale
GC System Agilent 7890B or equivalent---
Injector Split/Splitless, 280°CEnsures efficient volatilization of the derivatized analyte.
Injection Mode Split (50:1)Prevents column overloading from the high-concentration main peak.
Injection Vol. 1 µLStandard volume for reproducible injections.
Carrier Gas Helium, Constant Flow @ 1.2 mL/minInert carrier gas providing good chromatographic efficiency.
GC Column DB-5MS, 30m x 0.25mm ID x 0.25µmA robust, low-bleed column ideal for general-purpose MS analysis.
Oven Program 150°C (hold 2 min), ramp to 300°C @ 15°C/min, hold 5 minProvides good separation between potential impurities and the main peak.
MS System Agilent 5977B or equivalent---
Transfer Line 290°CPrevents condensation of analytes before entering the MS source.
Ion Source Electron Ionization (EI), 230°C, 70 eVStandard ionization technique for creating reproducible fragmentation patterns.
MS Mode Full Scan (m/z 50-650)Allows for the identification of unknown impurities.
Solvent Delay 4 minutesPrevents the high-concentration solvent peak from damaging the MS detector.
Method Validation Parameters

Validation provides documented evidence that the method is suitable for its intended purpose.[7]

ParameterProcedureAcceptance Criteria
Specificity Analyze a blank (solvent + derivatizing agents) and a spiked sample.No interfering peaks at the retention time of the analyte or known impurities. Resolution > 2.0 between adjacent peaks.
Linearity Analyze calibration standards at ≥5 concentrations in triplicate.Correlation coefficient (r²) ≥ 0.995.
Accuracy Analyze a sample spiked with known amounts of reference standard at 3 levels (e.g., 80%, 100%, 120%).Mean recovery between 98.0% and 102.0%.
Precision Repeatability: 6 replicate injections of the same sample. Intermediate Precision: Repeat on a different day with a different analyst.Relative Standard Deviation (RSD) ≤ 2.0%.
LOD & LOQ Determined by signal-to-noise ratio (S/N) or standard deviation of the response and the slope of the calibration curve.LOD: S/N ≥ 3. LOQ: S/N ≥ 10.
Robustness Intentionally vary method parameters (e.g., oven ramp rate ±1°C/min, flow rate ±0.1 mL/min).RSD of results should remain ≤ 5.0%.

Comparative Analysis with Alternative Techniques

While GC-MS is a superior technique for this application, a comprehensive guide must acknowledge and compare other available methods. The choice of analytical technique is always a balance of sensitivity, specificity, and sample compatibility.[8]

TechniquePrincipleAdvantages for this AnalyteLimitations for this Analyte
GC-MS Separation of volatile compounds followed by mass-based detection.High Specificity: MS provides structural confirmation. High Sensitivity: Excellent for trace impurity detection. Established Libraries: EI fragmentation patterns are highly reproducible and searchable.Requires derivatization to handle polar functional groups, adding a sample preparation step. Not suitable for thermally unstable impurities.
HPLC-UV Separation of soluble compounds in a liquid mobile phase followed by UV absorbance detection.No derivatization needed. Well-suited for non-volatile or thermally labile compounds.[8] Simple and widely available instrumentation.Lower Specificity: UV detection relies on a chromophore; co-eluting impurities with similar UV spectra cannot be distinguished. Lower sensitivity for impurities that lack a strong chromophore.
LC-MS Combines liquid-phase separation with mass spectrometry.Excellent for polar, large, or thermally unstable molecules without derivatization.[9] Offers high sensitivity and specificity similar to GC-MS.Mobile phase selection is critical to avoid ion suppression in the MS source. Can be more complex to operate and maintain than GC-MS or HPLC-UV.
¹H NMR Nuclear Magnetic Resonance spectroscopy provides detailed structural information.Provides absolute structural confirmation of the main component and can identify major impurities without a reference standard.Low Sensitivity: Generally not suitable for quantifying impurities below the ~0.1% level. Complex spectra can make it difficult to identify trace components.

Conclusion and Expert Recommendation

The validated Gas Chromatography-Mass Spectrometry method, incorporating a crucial derivatization step, stands as the most robust and reliable approach for assessing the purity of 2-Amino-1,2-bis(p-chlorophenyl)ethanol. Its unparalleled specificity ensures that detected impurities are correctly identified and quantified, a non-negotiable requirement in pharmaceutical quality control. While HPLC-UV offers operational simplicity, it presents an unacceptable risk of overlooking co-eluting impurities. LC-MS is a powerful alternative, particularly if thermally labile impurities are suspected, but the GC-MS method described herein provides a validated, trustworthy, and definitive system for lot release testing and stability studies, ensuring the highest standards of drug safety and quality.

References

  • Guidance for the Validation of Pharmaceutical Quality Control Analytical Methods. (n.d.).
  • Development And Validation Of Analytical Methods For Determination Of Pharmaceutical Impurities. Journal of Applied Bioanalysis.
  • Validation of Impurity Methods, Part II. (2014, August 22). LCGC North America.
  • 2-Amino-1,2-bis(p-chlorophenyl)ethanol. PubChem.
  • HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. (2025, December 10). AIMS Press.
  • Atmospheric deposition of chlorinated and brominated polycyclic aromatic hydrocarbons in central Europe analyzed by GC-MS/MS. (2021, June 26). Environmental Science and Pollution Research.
  • Analytical Method Validation (AMV) in Pharmaceuticals. Pharmaguideline.
  • Simultaneous determination of chlorinated aromatic hydrocarbons in fly ashes discharged from industrial thermal processes. Analytical Methods.
  • Atmospheric deposition of chlorinated and brominated polycyclic aromatic hydrocarbons in central Europe analyzed by GC-MS/MS. ProQuest.
  • 2-amino-1-(2-chlorophenyl)ethanol — Chemical Substance Information. NextSDS.
  • 2-Amino-1-(2-chlorophenyl)ethanol. ChemBK.
  • Hybrid Analytical Techniques: GC-MS, LC-MS, GC-IR, LC-NMR. (2023, July 25). Alwsci.
  • Speciation of Chlorinated Hydrocarbons in Reformate using the Agilent 7200 GC/Q-TOF. Agilent Technologies.
  • Determining aromatic hydrocarbons and chlorinated hydrocarbons in sediments and tissues using accelerated solvent extraction and gas chromatography/mass spectrometry. ResearchGate.
  • GC-MS vs LC-MS. (2026, February 11). ResolveMass Laboratories Inc..
  • (R)-2-Amino-1-(2-chlorophenyl)ethanol 97590-54-0 wiki. Guidechem.
  • Small Molecule Identity and Purity Testing. Pacific BioLabs.
  • Chemometrics-Based TLC and GC-MS for Small Molecule Analysis: A Practical Guide. (2018, November 5). IntechOpen.
  • Small Molecule Analysis Testing: HPLC vs GC. Brewer Science.
  • 2-Amino-2-(4-chlorophenyl)ethanol. Sigma-Aldrich.
  • An In-depth Technical Guide to the Synthesis and Characterization of 2-[Bis(2-chloroethyl)amino]ethanol. Benchchem.
  • Synthesis of β-amino alcohols by ring opening of epoxides with amines catalyzed by sulfated tin oxide under. (2023, November 8). Growing Science.
  • Development, validation of a GC–MS method for the simultaneous measurement of amino acids, their PTM metabolites and AGEs in human urine, and application to the bi-ethnic ASOS study with special emphasis to lysine. SpringerLink.
  • ANALYTICAL METHOD SUMMARIES. (2021, May 24). ALS.
  • GC-MS Analysis of 2-(4-Chlorophenyl)ethanol: An Application Note and Protocol. Benchchem.
  • Processes for producing optically active 2-amino-1-phenylethanol derivatives. Google Patents.
  • Process for preparing 2-(o-aminophenyl)ethanol. Google Patents.
  • Detecting a wide range of environmental contaminants in human blood samples—combining QuEChERS with LC-MS and GC. (2015, July 24). Bisphenol A Information & Resources.
  • Development of an SPME–GC–MS/MS procedure for the monitoring of 2-phenoxyethanol in anaesthetised fish. VŠCHT.

Sources

Decoding the Vibrational Fingerprint: A Comparative Guide to the FTIR Spectroscopy of 2-Amino-1,2-bis(p-chlorophenyl)ethanol

Author: BenchChem Technical Support Team. Date: April 2026

For researchers and professionals in drug development, the unambiguous characterization of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of quality control and regulatory compliance. Fourier-Transform Infrared (FTIR) spectroscopy provides a rapid, non-destructive, and highly specific method for identifying functional groups and confirming molecular structure. This guide offers an in-depth analysis of the expected FTIR spectral characteristics of 2-Amino-1,2-bis(p-chlorophenyl)ethanol, a key structural motif in medicinal chemistry. In the absence of a publicly available reference spectrum, this document serves as a predictive and comparative tool, grounded in the fundamental principles of vibrational spectroscopy and data from analogous compounds.

The Structural Rationale: Predicting the FTIR Spectrum

The evidentiary power of an FTIR spectrum lies in its direct correlation to the molecular structure. Each peak corresponds to a specific vibrational mode—a stretch, bend, or wag—of the covalent bonds within the molecule. By deconstructing 2-Amino-1,2-bis(p-chlorophenyl)ethanol into its constituent functional groups, we can predict the regions of the infrared spectrum where it will absorb light.

The molecule's structure, shown below, is defined by three key features: a primary amine (-NH₂), a secondary alcohol (-OH), and two p-chlorophenyl rings. Each of these contributes a distinct signature to the overall spectrum.

Caption: Molecular structure of 2-Amino-1,2-bis(p-chlorophenyl)ethanol.

Based on this structure, we can anticipate the key absorption bands summarized in the table below. This predictive analysis is crucial for researchers who may be synthesizing this molecule or related derivatives for the first time, providing a benchmark for structural confirmation.

Table 1: Predicted FTIR Absorption Bands for 2-Amino-1,2-bis(p-chlorophenyl)ethanol

Expected Wavenumber (cm⁻¹)Functional Group & Vibration ModeExpected Intensity & Characteristics
3500-3200O-H Stretch (Alcohol, H-bonded)Strong, Broad
3400-3250N-H Stretch (Primary Amine)Medium, Two Bands (Asymmetric & Symmetric)
3100-3000Aromatic C-H StretchMedium to Weak, Sharp
3000-2850Aliphatic C-H StretchMedium to Weak, Sharp
1620-1580N-H Bend (Scissoring)Medium to Strong
~1595, ~1490Aromatic C=C Ring StretchMedium to Strong, Sharp
1150-1050C-O Stretch (Secondary Alcohol)Strong
1250-1020C-N Stretch (Aliphatic Amine)Medium to Weak
~1090C-Cl Stretch (Aromatic)Strong
860-810C-H Out-of-Plane Bend (p-Disubstituted)Strong

Comparative Spectral Analysis: Learning from Analogs

To substantiate our predictions, we will compare the expected spectral features with the known FTIR data of structurally related compounds. This comparative approach allows us to visualize the likely appearance of the target spectrum and understand how the combination of functional groups influences the final "fingerprint."

The Ethanolamine Backbone: 2-Amino-1-phenylethanol

This compound shares the core amino alcohol structure. Its spectrum informs our expectations for the O-H, N-H, and aliphatic C-H and C-N stretches. The key takeaway is the broad, strong absorption in the 3400-3200 cm⁻¹ region, which is a hallmark of hydrogen-bonded O-H and N-H groups.[1][2] In our target molecule, this region is expected to be similarly complex and broad due to intermolecular and potentially intramolecular hydrogen bonding between the amine and hydroxyl groups.

The Di-Aryl Ethanol Core: 1,2-Diphenylethanol

This analog helps to isolate the vibrations of the C-C-O backbone and the phenyl rings, without the influence of the amine or chloro-substituents. Its spectrum prominently features a strong, broad O-H stretch around 3400 cm⁻¹ and a strong C-O stretch between 1100-1000 cm⁻¹.[3][4] It also displays the characteristic aromatic C-H stretches above 3000 cm⁻¹ and the C=C ring stretching bands around 1600 and 1495 cm⁻¹. The spectrum of 1,2-diphenylethanol provides a foundational template for the alcohol and aromatic regions of our target molecule.

The Substituted Aromatic Moiety: p-Chlorotoluene

To understand the influence of the p-chlorophenyl group, we can examine the spectrum of a simpler molecule like p-chlorotoluene.[5][6] The most diagnostic feature is the strong C-H out-of-plane (OOP) bending vibration for para-disubstituted benzene rings, which typically appears in the 860-800 cm⁻¹ region.[7] Additionally, a strong absorption band for the aromatic C-Cl stretch is expected around 1090 cm⁻¹. These features are anticipated to be prominent in the fingerprint region of 2-Amino-1,2-bis(p-chlorophenyl)ethanol, serving as a key identifier for the substitution pattern.

Table 2: Comparative Analysis of Key FTIR Peaks

Vibration ModePredicted for Target Molecule (cm⁻¹)2-Amino-1-phenylethanol (cm⁻¹)1,2-Diphenylethanol (cm⁻¹)p-Chlorotoluene (cm⁻¹)
O-H Stretch 3500-3200 (Broad, Strong)Present, BroadPresent, BroadAbsent
N-H Stretch 3400-3250 (Medium, 2 bands)Present, 2 bandsAbsentAbsent
Aromatic C-H Stretch 3100-3000 (Medium)PresentPresentPresent
Aliphatic C-H Stretch 3000-2850 (Medium)PresentPresentPresent (from -CH₃)
Aromatic C=C Stretch ~1595, ~1490 (Medium-Strong)PresentPresentPresent
C-O Stretch 1150-1050 (Strong)PresentPresentAbsent
Aromatic C-Cl Stretch ~1090 (Strong)AbsentAbsentPresent
p-Substituted OOP Bend 860-810 (Strong)Absent (Monosubstituted)Absent (Monosubstituted)Present

This side-by-side comparison provides a robust framework for interpreting an experimental spectrum of 2-Amino-1,2-bis(p-chlorophenyl)ethanol. A valid spectrum should contain a composite of these key features.

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum

The trustworthiness of spectral data is directly dependent on the rigor of the experimental methodology. For a solid sample like 2-Amino-1,2-bis(p-chlorophenyl)ethanol, Attenuated Total Reflectance (ATR) is the preferred modern technique due to its minimal sample preparation and high reproducibility.[8][9]

Principle of Attenuated Total Reflectance (ATR)

ATR spectroscopy works by measuring the changes that occur in an internally reflected IR beam when it comes into contact with a sample.[10] The IR beam is guided through a crystal with a high refractive index (e.g., diamond or germanium). This creates an "evanescent wave" that extends a few micrometers beyond the crystal surface into the sample. The sample absorbs energy from this evanescent wave at its characteristic frequencies, and the attenuated beam is then directed to the detector.

ATR_Workflow cluster_prep Instrument Preparation cluster_sample Sample Analysis cluster_post Post-Analysis Start Start Clean_Crystal Clean ATR Crystal (e.g., with Isopropanol) Start->Clean_Crystal Background Collect Background Spectrum (Clean, Empty Crystal) Clean_Crystal->Background Apply_Sample Place Small Amount of Solid Sample on Crystal Background->Apply_Sample Apply_Pressure Apply Consistent Pressure with Anvil Apply_Sample->Apply_Pressure Collect_Spectrum Collect Sample Spectrum (e.g., 32 scans, 4 cm⁻¹ resolution) Apply_Pressure->Collect_Spectrum Process_Data Perform Data Processing (e.g., ATR Correction, Baseline Correction) Collect_Spectrum->Process_Data Clean_Up Clean Crystal and Anvil Process_Data->Clean_Up End End Clean_Up->End

Sources

×

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-Amino-1,2-bis(p-chlorophenyl)ethanol
Reactant of Route 2
2-Amino-1,2-bis(p-chlorophenyl)ethanol

Featured Recommendations

Most viewed
Most popular with customers

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

Quick Inquiry

Name

Email *

Phone

Country

Product Name

Quantity *

Message